10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

Core Science & Biosynthesis

An In-depth Technical Guide on the Sesquiterpenoid 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

Disclaimer: This document provides a comprehensive overview of the current, albeit limited, publicly available scientific information regarding the natural product 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. Extensive literature searches did not yield the primary scientific publication detailing its initial isolation and characterization. Therefore, specific quantitative data from a natural source and detailed, validated experimental protocols for its extraction and purification are not available. The experimental methodologies and data presented herein are representative examples based on established phytochemical techniques for the isolation of sesquiterpenoids from plant sources and should be considered illustrative.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid, a class of C15 isoprenoid natural products known for their vast structural diversity and wide range of biological activities. Its chemical structure suggests a complex acyclic farnesane-type skeleton.

Natural Source

The sole reported natural source for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is the plant family Solanaceae [1]. However, the specific genus and species within this large and chemically diverse family that produces this compound have not been specified in the available literature. The Solanaceae family, which includes plants such as tobacco (Nicotiana tabacum) and various Solanum species, is a well-documented source of a wide array of sesquiterpenoids.

Due to the absence of the primary isolation report, quantitative data on the abundance of this compound in its natural source is not available. For illustrative purposes, a hypothetical data table is provided below to represent the type of information that would be collected during a phytochemical investigation.

Data Presentation

Table 1: Hypothetical Quantitative Yields from a Generic Solanaceae Species

Extraction/Fractionation Step	Starting Material (Dry Weight, kg)	Yield (g)	Yield (%)	Purity of Target Compound (%)
Crude Methanol (B129727) Extract	5.0	250	5.0	< 0.1
n-Hexane Fraction	250	75	30.0 (of crude)	~0.2
Dichloromethane (B109758) Fraction	250	50	20.0 (of crude)	~0.5
Ethyl Acetate (B1210297) Fraction	250	40	16.0 (of crude)	~0.3
Silica (B1680970) Gel Column (Fraction A)	50	5.0	10.0 (of fraction)	~5
Preparative HPLC (Peak 1)	0.1	0.015	15.0 (of sub-fraction)	> 95

Note: This data is illustrative and does not represent actual experimental results.

Experimental Protocols

The following sections detail generalized but comprehensive experimental protocols that would typically be employed for the isolation and characterization of a sesquiterpenoid like 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one from a plant matrix.

General Experimental Workflow

The overall process for isolating a target natural product from a plant source involves extraction, solvent partitioning, chromatographic separation, and finally, structure elucidation.

A generalized workflow for natural product isolation.

Detailed Methodologies

Protocol 1: Extraction

• Plant Material Preparation: Air-dry the leaves of the selected Solanaceae species at room temperature for 7-10 days until brittle. Grind the dried leaves into a fine powder using a mechanical grinder.

• Maceration: Soak the powdered plant material (e.g., 5 kg) in methanol (e.g., 20 L) in a large glass container at room temperature for 72 hours with occasional agitation.

• Filtration and Concentration: Filter the mixture through cheesecloth and then Whatman No. 1 filter paper. Repeat the extraction process on the plant residue two more times. Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield the crude methanol extract.

Protocol 2: Solvent Partitioning

• Suspension: Suspend the crude methanol extract (e.g., 250 g) in a 1:1 mixture of methanol and water (e.g., 1 L).

• Liquid-Liquid Extraction: Perform sequential liquid-liquid partitioning in a separatory funnel with solvents of increasing polarity.

  • Extract four times with n-hexane (4 x 1 L). Combine the n-hexane layers and evaporate the solvent to yield the n-hexane fraction.

  • Subsequently, extract the aqueous methanol layer four times with dichloromethane (DCM) (4 x 1 L). Combine the DCM layers and evaporate to yield the DCM fraction.

  • Finally, extract the remaining aqueous layer four times with ethyl acetate (EtOAc) (4 x 1 L). Combine the EtOAc layers and evaporate to yield the ethyl acetate fraction.

• Fraction Storage: Store the dried fractions at 4°C until further processing. Based on the polarity of the target compound, the DCM fraction would be a likely candidate for further purification.

Protocol 3: Chromatographic Purification

• Silica Gel Column Chromatography:

  • Pack a glass column with silica gel 60 (e.g., 500 g) in n-hexane.

  • Adsorb the DCM fraction (e.g., 50 g) onto a small amount of silica gel and load it onto the top of the column.

  • Elute the column with a stepwise gradient of n-hexane and ethyl acetate (e.g., 100:0, 98:2, 95:5, 90:10, 80:20, 50:50, 0:100 v/v), followed by a final wash with methanol.

  • Collect fractions of a fixed volume (e.g., 250 mL) and monitor by thin-layer chromatography (TLC). Combine fractions with similar TLC profiles.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Further purify the most promising sub-fraction from the silica gel column (e.g., 100 mg) by preparative HPLC.

  • Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water.

  • Detection: UV detector at a wavelength determined by a preliminary UV scan of the sub-fraction (e.g., 210 nm and 254 nm).

  • Collect peaks corresponding to the target compound and evaporate the solvent to yield the pure isolate.

Protocol 4: Structure Elucidation

• Mass Spectrometry (MS): Determine the molecular weight and elemental composition using high-resolution mass spectrometry (HR-ESI-MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Record 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra in a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD) to determine the carbon skeleton and the connectivity of protons and carbons.

• Infrared (IR) Spectroscopy: Identify functional groups (e.g., hydroxyl, carbonyl) using IR spectroscopy.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Identify any chromophores in the molecule.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the biological activities of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. Consequently, no signaling pathways associated with this compound have been described.

Conclusion and Future Directions

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a structurally interesting sesquiterpenoid reported to be of natural origin from the Solanaceae family. However, a significant lack of primary scientific literature prevents a thorough understanding of its natural abundance, biological properties, and potential for drug development. Future research should focus on the re-isolation of this compound from its natural source to fully characterize its stereochemistry and to perform comprehensive biological screenings. Such studies are essential to uncover any potential therapeutic applications and to understand its role in the producing organism.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Guide on the Putative Biosynthesis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The biosynthesis of the specific natural product 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, found in the Solanaceae family, has not been empirically elucidated in published literature to date. This guide, therefore, presents a scientifically plausible, hypothesized biosynthetic pathway based on established principles of terpenoid metabolism in plants, particularly within the Solanaceae family. The experimental protocols and quantitative data provided are representative of analogous enzymatic reactions and are intended to serve as a foundational resource for the prospective study of this molecule's biosynthesis.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a natural product identified in species of the Solanaceae family. Its chemical structure suggests it is a modified sesquiterpenoid, a class of C15 isoprenoids. Sesquiterpenoids in plants are known to be synthesized from the precursor farnesyl pyrophosphate (FPP), which is produced through the mevalonate (B85504) (MVA) and/or the methylerythritol phosphate (B84403) (MEP) pathways. The carbon skeleton is then typically formed by a sesquiterpene synthase (STS) and subsequently modified by enzymes such as cytochrome P450 monooxygenases (CYPs) and dehydrogenases to yield the final diverse structures.

This document outlines a hypothesized biosynthetic pathway for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, provides representative quantitative data for the enzyme families involved, and details relevant experimental protocols for their characterization.

Hypothesized Biosynthetic Pathway

The proposed biosynthesis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a three-step enzymatic process starting from the universal sesquiterpenoid precursor, (2E,6E)-farnesyl pyrophosphate (FPP).

Step 1: Sesquiterpene Backbone Formation. A sesquiterpene synthase (STS) catalyzes the cyclization and/or rearrangement of FPP to form a specific sesquiterpene hydrocarbon backbone. Given the acyclic nature suggested by the IUPAC name of the final product, an acyclic or macrocyclic intermediate such as Germacrene A is a plausible product of this step.

Step 2: Hydroxylation. A cytochrome P450 monooxygenase (CYP) introduces a hydroxyl group at the C10 position of the sesquiterpene backbone. This is a common modification in terpenoid biosynthesis, increasing the compound's polarity and providing a handle for further functionalization.

Step 3: Oxidation. A dehydrogenase oxidizes a hydroxyl group on the intermediate to a ketone at the C4 position. This final step yields 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Figure 1: Hypothesized biosynthetic pathway of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Quantitative Data for Analogous Enzymes

The following tables summarize kinetic parameters for enzymes analogous to those proposed in the biosynthetic pathway. These values are sourced from studies on homologous enzymes from various plant species and provide a baseline for expected catalytic efficiencies.

Table 1: Kinetic Parameters of Representative Sesquiterpene Synthases

Enzyme	Organism	Major Product(s)	Substrate	K_m (µM)	k_cat (s⁻¹)	Ref.
Vetispiradiene Synthase (HVS)	Hyoscyamus muticus	Vetispiradiene	FPP	3.5	0.02-0.04	[1]
5-epi-aristolochene Synthase (chimeric)	Nicotiana tabacum (chimeric)	5-epi-aristolochene	FPP	0.7	0.02-0.04	[1]
Germacrene A Synthase	Barnadesia spinosa	Germacrene A	FPP	1.6 - 100 (range)	N/A	[2]
Patchoulol Synthase (PTS)	Pogostemon cablin	Patchoulol	FPP	4.0	4.0 x 10⁻⁴	[3]

Table 2: Kinetic Parameters of a Representative Plant Terpenoid-Modifying Cytochrome P450

Enzyme	Organism	Reaction	Substrate	K_m (µM)	V_max (nmol/min/mg protein)	Ref.
CYP71AV1	Artemisia annua	Amorpha-4,11-diene oxidation	Artemisinic alcohol	N/A	0.04	[4]
CYP71AV1	Artemisia annua	Dihydroartemisinic alcohol oxidation	Dihydroartemisinic alcohol	N/A	0.02	[4]

Table 3: Activity of a Representative Plant Terpenoid Dehydrogenase

Enzyme	Organism	Reaction	Substrate	Cofactor	Relative Activity	Ref.
ZSD1	Zingiber zerumbet	Borneol to Camphor	Borneol	NAD⁺	High	[5]
Adh2	Artemisia annua	Monoterpene alcohol oxidation	Borneol	NAD⁺/NADP⁺	Broad	[5]

Experimental Protocols

The following sections detail generalized protocols for the expression and characterization of the enzyme classes implicated in the hypothesized biosynthetic pathway.

Sesquiterpene Synthase (STS) Assay

This protocol describes a method for the in vitro characterization of a candidate STS.[1][6]

1. Heterologous Expression and Purification:

• Clone the candidate STS cDNA into an E. coli expression vector (e.g., pET series).

• Transform the construct into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Induce protein expression with IPTG at a low temperature (e.g., 16-20°C) to enhance soluble protein yield.

• Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Verify protein purity and concentration using SDS-PAGE and a protein assay (e.g., Bradford).

2. In Vitro Enzyme Assay:

• Prepare a reaction mixture in a glass vial containing:

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10% glycerol, 5 mM DTT)

  • 10 mM MgCl₂

  • Purified STS enzyme (1-10 µg)

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding the substrate, (2E,6E)-farnesyl pyrophosphate (FPP), to a final concentration of 10-50 µM.

• Overlay the reaction with an organic solvent (e.g., n-hexane or pentane) to trap volatile products.

• Incubate at 30°C for 1-2 hours.

3. Product Extraction and Analysis:

• Stop the reaction by vigorous vortexing to extract the products into the organic layer.

• Separate the organic phase and dry it over anhydrous Na₂SO₄.

• Analyze the extracted products by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the sesquiterpene structures.

• For kinetic analysis, perform the assay with varying substrate concentrations and quantify the product formation over time.[7]

Figure 2: General experimental workflow for the characterization of a sesquiterpene synthase.

Plant Cytochrome P450 (CYP) Characterization

This protocol outlines the functional characterization of a plant CYP, often requiring co-expression with a cytochrome P450 reductase (CPR).[8][9]

1. Heterologous Expression System:

• Yeast (Saccharomyces cerevisiae or Pichia pastoris) is a common host for expressing plant CYPs due to its eukaryotic membrane system.

• Co-transform yeast with two expression vectors: one containing the candidate CYP gene and another with a plant CPR gene (e.g., from Arabidopsis thaliana or the source organism).

• Alternatively, transient expression in Nicotiana benthamiana leaves can be used for rapid functional assessment.

2. In Vivo or In Vitro Assay:

• In Vivo (Yeast):

  • Grow the co-transformed yeast culture.

  • Induce protein expression (e.g., with galactose for GAL promoters).

  • Feed the culture with the putative sesquiterpene substrate.

  • Incubate for 24-48 hours.

  • Extract the culture medium and/or yeast cells with an organic solvent (e.g., ethyl acetate).

• In Vitro (Microsomes):

  • Prepare microsomes from the induced yeast culture.

  • Set up a reaction containing:

    • Microsomal fraction (containing CYP and CPR)

    • Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.4)

    • The putative sesquiterpene substrate

    • An NADPH-regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺).

  • Incubate at 30°C for 1-2 hours.

  • Stop the reaction and extract with an organic solvent.

3. Product Analysis:

• Analyze the organic extract by GC-MS or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the hydroxylated product.

• Compare the mass spectrum and retention time with authentic standards if available.

Terpenoid Dehydrogenase Assay

This protocol provides a general method for assaying the activity of a dehydrogenase on a hydroxylated terpenoid substrate.[5]

1. Enzyme Preparation:

• Express and purify the candidate dehydrogenase protein as described for STS (Section 4.1.1).

2. Spectrophotometric Assay:

• This assay measures the reduction of NAD⁺ or NADP⁺ to NADH or NADPH, which can be monitored by the increase in absorbance at 340 nm.

• Prepare a reaction mixture in a quartz cuvette containing:

  • Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

  • The hydroxylated terpenoid substrate.

  • The appropriate cofactor (NAD⁺ or NADP⁺) at a saturating concentration (e.g., 1-2 mM).

• Equilibrate the mixture in a spectrophotometer at a controlled temperature (e.g., 30°C).

• Initiate the reaction by adding the purified dehydrogenase.

• Monitor the change in absorbance at 340 nm over time.

3. Data Analysis:

• Calculate the initial reaction velocity from the linear portion of the absorbance curve using the Beer-Lambert law (molar extinction coefficient of NADH/NADPH at 340 nm is 6220 M⁻¹cm⁻¹).

• Determine kinetic parameters (K_m and V_max) by varying the substrate concentration while keeping the cofactor concentration constant.

Conclusion

While the precise biosynthetic pathway of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one remains to be discovered, the principles of terpenoid biosynthesis provide a robust framework for its investigation. The hypothesized pathway, involving a sesquiterpene synthase, a cytochrome P450 monooxygenase, and a dehydrogenase, is a logical starting point for future research. The experimental protocols and representative data presented in this guide offer a practical toolkit for researchers aiming to identify and characterize the enzymes responsible for the synthesis of this and other novel natural products within the Solanaceae family. Such studies are crucial for enabling the biotechnological production of these compounds for potential applications in drug development and other industries.

References

• 1. Pre-steady-state study of recombinant sesquiterpene cyclases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 3. Active Site Loop Engineering Abolishes Water Capture in Hydroxylating Sesquiterpene Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Steady-state kinetic characterization of sesquiterpene synthases by gas chromatography-mass spectroscopy [pubmed.ncbi.nlm.nih.gov]
• 8. Vetispiradiene synthase - Wikipedia [en.wikipedia.org]
• 9. EC 4.2.3.21 - vetispiradiene synthase. [ebi.ac.uk]

Physicochemical Properties of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of the natural product 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. This sesquiterpenoid, found in plants of the Solanaceae family, is of interest for its potential biological activities.[1] Due to the limited availability of experimental data for this specific compound, this guide combines reported information with general properties of related sesquiterpenoids and terpene ketones to offer a thorough profile. Detailed experimental protocols for the structural elucidation and analysis of such compounds using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are provided, alongside visualizations of these workflows.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid, a class of C15 terpenoids derived from three isoprene (B109036) units.[2][3] Sesquiterpenoids are known for their vast structural diversity and a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[4][5] As a terpene ketone, its chemical properties are influenced by the presence of both a hydroxyl and a ketone functional group, which can affect its polarity, volatility, and potential for hydrogen bonding.[6][7] This guide aims to consolidate the available physicochemical data and provide robust experimental methodologies for its further investigation.

Physicochemical Properties

Direct experimental data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is scarce. The following table summarizes known data for the compound and its isomers, along with general properties expected for sesquiterpenoids.

Property	Value	Source/Comment
Molecular Formula	C₁₅H₂₄O₂	[8][9]
Molecular Weight	236.35 g/mol	[8][10]
Exact Mass	236.177630004 g/mol	[10]
CAS Number	56711-44-5 (for the (E)-isomer)	[9]
Appearance	Likely a colorless to yellowish oil	General property of terpenes.[2]
Boiling Point	Estimated to be around 160 °C	General boiling point for sesquiterpenes.[2]
Solubility	Insoluble in water; soluble in organic solvents	General property of terpenes.[2][11]
XLogP3-AA	3.4 - 3.6 (Computed for isomers)	[8][10]
Hydrogen Bond Donor Count	1 (Computed for isomers)	[10]
Hydrogen Bond Acceptor Count	2 (Computed for isomers)	[10]
Topological Polar Surface Area	37.3 Ų (Computed for isomers)	[8][10]

Experimental Protocols

The following sections detail standardized experimental protocols for the structural characterization of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the complete structural elucidation of novel compounds like sesquiterpenoids. A combination of 1D and 2D NMR experiments is typically employed.

Sample Preparation:

• Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆, acetone-d₆, or methanol-d₄). The choice of solvent can be critical for resolving overlapping signals.[12]

• Transfer the solution to a 5 mm NMR tube.

1D NMR Spectra Acquisition:

• ¹H NMR: Acquire a standard proton spectrum to identify the chemical shifts, coupling constants, and integration of all proton signals.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum to determine the number and types of carbon atoms present.

2D NMR Spectra Acquisition: Generalized protocols for key 2D NMR experiments are provided below. Specific parameters should be optimized based on the instrument and sample.

• COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings.

  • Load a standard COSY parameter set.

  • Set the spectral width in both dimensions to encompass all proton signals.

  • Set the number of data points (TD) to 2K in F2 and 256-512 in F1.

  • Set the number of scans (NS) to 2-4 for a moderately concentrated sample.

  • Set the relaxation delay (D1) to 1-2 seconds.[12]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.

  • Acquire 1D ¹H and ¹³C spectra to determine spectral widths and offsets.

  • Load a standard HSQC parameter set.

  • Set the ¹H spectral width in F2 and the ¹³C spectral width (typically 0-180 ppm for sesquiterpenoids) in F1.

  • Set TD(F2) to 1K and TD(F1) to 128-256.

  • Set NS to a multiple of 2 or 4.[12]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds, which is crucial for assembling the carbon skeleton.

  • Follow steps 1 and 3 from the HSQC protocol, ensuring the carbon dimension covers the carbonyl region (up to ~220 ppm).

  • Load a standard HMBC parameter set.

  • Set TD(F2) to 2K and TD(F1) to 256-512.

  • HMBC is less sensitive and typically requires more scans (NS = multiple of 4 or 8).

  • Set the long-range coupling constant to around 8 Hz.[12]

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, which helps to determine the stereochemistry of the molecule.

  • Follow steps 1-3 from the COSY protocol.

  • Load a standard NOESY parameter set.

  • Set the mixing time (a crucial parameter) to 300-800 ms (B15284909) for small molecules like sesquiterpenoids.

  • Set TD(F2) to 2K and TD(F1) to 256-512.

  • Set NS to a multiple of 4 or 8.

  • Set D1 to 2-3 seconds.[12]

A typical workflow for sesquiterpenoid structure elucidation using NMR spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information from its fragmentation pattern.

Sample Preparation:

• Prepare a dilute solution of the purified compound in a volatile organic solvent such as methanol (B129727) or acetonitrile.

• For some ionization techniques, a matrix may be required (e.g., MALDI).

Mass Analysis:

• High-Resolution Mass Spectrometry (HRMS): This is essential for determining the accurate mass and, consequently, the elemental formula of the compound.

  • Introduce the sample into the mass spectrometer via an appropriate ionization source (e.g., Electrospray Ionization - ESI, or Atmospheric Pressure Chemical Ionization - APCI).

  • Acquire the mass spectrum in a high-resolution mode (e.g., using an Orbitrap or TOF analyzer).

• Tandem Mass Spectrometry (MS/MS): This technique provides structural information by fragmenting the molecule.

  • In the first stage of mass analysis, select the molecular ion of the compound.

  • Induce fragmentation of the selected ion (e.g., through collision-induced dissociation - CID).

  • In the second stage of mass analysis, separate and detect the fragment ions.

  • Analyze the fragmentation pattern to deduce structural motifs.

A generalized workflow for tandem mass spectrometry analysis.

Potential Biological Significance and Signaling Pathways

While specific biological activities for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one have not been extensively reported, its classification as a sesquiterpenoid from the Solanaceae family suggests potential for biological activity. Sesquiterpenoids from this family have been shown to possess a range of effects, including gastroprotective and cytotoxic activities.[4][13] Terpene ketones are also recognized for properties such as being myorelaxant, mucolytic, and antiviral at low doses, though they can be neurotoxic at high doses.[7]

Further research could investigate the interaction of this compound with various cellular signaling pathways. A hypothetical workflow for investigating its biological activity is presented below.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Terpene - Wikipedia [en.wikipedia.org]
• 3. iosrjournals.org [iosrjournals.org]
• 4. Eudesmane-type sesquiterpenoids: Structural diversity and biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Terpene Functional Groups: The Chemistry Behind Their Properties - Gold Coast Terpenes [goldcoastterpenes.com]
• 7. All you need to know about terpenic aldehydes [landema.com]
• 8. plantaedb.com [plantaedb.com]
• 9. 2,6,11-Dodecatrien-4-one, 10-hydroxy-2,6,10-trimethyl-, (E)-;56711-44-5 [abichem.com]
• 10. (6Z,10E)-12-hydroxy-2,6,10-trimethyldodeca-2,6,10-trien-4-one | C15H24O2 | CID 5320326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. byjus.com [byjus.com]
• 12. benchchem.com [benchchem.com]
• 13. Gastroprotective activity of sesquiterpene derivatives from Fabiana imbricata - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Spectral Analysis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

Abstract:

This technical guide addresses the spectral data and analytical methodologies for the natural product 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. This compound, with the molecular formula C₁₅H₂₄O₂ and CAS number 56711-44-5, has been identified as a constituent of plants belonging to the Solanaceae family.[1] Despite a comprehensive search of scientific literature and spectral databases, detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for this specific compound are not publicly available at the time of this report. This guide, therefore, provides a template for the presentation of such data and outlines established experimental protocols for the spectral analysis of terpenoid natural products, which can be applied to the characterization of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one upon its isolation or synthesis.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid, a class of natural products known for their diverse chemical structures and biological activities. Its presence in the Solanaceae family suggests potential pharmacological relevance, making its structural elucidation and spectral characterization a crucial step for further research and development. This document serves as a foundational resource for researchers, scientists, and drug development professionals engaged in the study of this and similar natural products.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₅H₂₄O₂	[2]
Molecular Weight	236.35 g/mol	[2]
CAS Number	56711-44-5	[2]
Natural Source	Solanaceae family	[1]

Spectral Data (Data Not Available)

As of the date of this guide, experimental spectral data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one has not been reported in publicly accessible databases or literature. The following sections are formatted as templates for the inclusion of such data once it becomes available.

• Solvent:

• Frequency:

• Temperature:

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
Data Unavailable

• Solvent:

• Frequency:

• Temperature:

Chemical Shift (δ) ppm	Carbon Type (DEPT)	Assignment
Data Unavailable

• Sample Preparation:

• Instrument:

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
Data Unavailable

• Ionization Method:

• Mass Analyzer:

m/z	Relative Intensity (%)	Fragment Assignment
Data Unavailable

Experimental Protocols

The following are detailed methodologies for the key experiments required for the spectral characterization of a novel or isolated natural product like 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

A standardized protocol for quantitative ¹H NMR (qHNMR) is crucial for the structural elucidation and purity assessment of natural products.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in a deuterated solvent (e.g., CDCl₃, CD₃OD, DMSO-d₆) in a clean NMR tube. The choice of solvent depends on the solubility of the analyte.

  • Add a known quantity of an internal standard (e.g., tetramethylsilane (B1202638) - TMS) for chemical shift referencing.

• Instrumentation and Data Acquisition:

  • Experiments should be performed on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • For ¹H NMR, a standard pulse sequence (e.g., zg30) is typically used. Key parameters to optimize include the spectral width, acquisition time, relaxation delay (D1, should be at least 5 times the longest T1), and the number of scans to achieve an adequate signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled pulse sequence is used. DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-45, DEPT-90, and DEPT-135) are essential for distinguishing between CH, CH₂, and CH₃ groups.

  • Two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are critical for establishing proton-proton and proton-carbon connectivities, which are vital for complete structure elucidation.

Mass spectrometry provides information about the molecular weight and elemental composition of a compound.

• Sample Preparation:

  • Dissolve a small amount of the purified compound in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • The concentration should be in the range of µg/mL to ng/mL depending on the ionization technique and instrument sensitivity.

• Instrumentation and Data Acquisition:

  • Common ionization techniques for natural products include Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) for LC-MS, and Electron Ionization (EI) for GC-MS.

  • High-resolution mass spectrometry (HRMS), often performed on Orbitrap or Time-of-Flight (TOF) analyzers, is crucial for determining the accurate mass and elemental formula.

  • Tandem mass spectrometry (MS/MS) experiments can be performed to obtain fragmentation patterns, which aid in structural elucidation by identifying characteristic fragments of the molecule.

IR spectroscopy is used to identify the functional groups present in a molecule.

• Sample Preparation:

  • For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used.

  • For liquid or soluble samples, a thin film can be prepared on a salt plate (e.g., NaCl or KBr), or the sample can be analyzed in a suitable solvent that does not have interfering absorptions.

• Instrumentation and Data Acquisition:

  • A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

  • The spectrum is usually recorded in the mid-infrared range (4000-400 cm⁻¹).

  • The number of scans is averaged to improve the signal-to-noise ratio.

Logical Workflow for Spectral Analysis

The following diagram illustrates a typical workflow for the isolation and structural elucidation of a natural product.

Caption: General workflow for natural product isolation and structural elucidation.

Conclusion

While the specific spectral data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one remains elusive in the public domain, this guide provides a comprehensive framework for its future characterization. The detailed experimental protocols for NMR, MS, and IR spectroscopy are based on established best practices for the analysis of terpenoid natural products. The provided workflow diagram offers a clear and logical path for researchers to follow from isolation to final structure confirmation. It is anticipated that as research into the rich chemical diversity of the Solanaceae family continues, the spectral properties of this and other novel compounds will be fully elucidated and reported.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,6,11-Dodecatrien-4-one, 10-hydroxy-2,6,10-trimethyl-, (E)-;56711-44-5 [abichem.com]

A Comprehensive Review of Sesquiterpenoids from Solanum Species: From Biosynthesis to Bioactivity

For: Researchers, scientists, and drug development professionals.

Introduction

The genus Solanum, a prominent member of the Solanaceae family, encompasses over 1,500 species with a global distribution.[1] This genus includes economically vital crops such as the potato (S. tuberosum) and tomato (S. lycopersicum), alongside numerous species that have been staples in traditional medicine for centuries.[2] The therapeutic and defensive properties of Solanum species are largely due to their rich and diverse arsenal (B13267) of secondary metabolites, including steroidal alkaloids, flavonoids, and a wide array of terpenoids.[1][2] Among these, sesquiterpenoids—a class of C15 isoprenoids—have attracted significant scientific interest due to their potent and varied biological activities, which include cytotoxic, anti-inflammatory, antifungal, and antibacterial effects.[3][4][5][6][7]

This technical guide offers an in-depth review of the literature on sesquiterpenoids derived from Solanum species. It aims to provide a comprehensive resource by detailing their biosynthesis, summarizing the chemical diversity of isolated compounds, and presenting their biological activities with relevant quantitative data. Furthermore, this guide outlines the key experimental methodologies for their extraction, isolation, and structural elucidation, and visualizes complex pathways and workflows to support further research and development in this promising field.

Biosynthesis of Sesquiterpenoids in Solanum

In plants, the biosynthesis of sesquiterpenoids typically originates from the cytosolic mevalonate (B85504) (MVA) pathway, which produces the universal C15 precursor, (2E,6E)-farnesyl pyrophosphate (E,E-FPP). However, groundbreaking research in the wild tomato Solanum habrochaites has uncovered a novel sesquiterpene biosynthesis pathway that operates within the plastids.[3][8][9] This alternative pathway utilizes (Z,Z)-farnesyl pyrophosphate (Z,Z-FPP) as its precursor, a geometric isomer of the more common E,E-FPP.[10]

This unique biosynthetic route is localized in the glandular trichomes of the plant and is governed by two key enzymes encoded by the Sst2 locus on chromosome 8: a (Z)-isoprenyl pyrophosphate synthase (zFPS) and a specialized terpene synthase known as santalene and bergamotene (B12702309) synthase (SBS).[3][8][9] The process is initiated with isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) supplied by the plastidial 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.[3][8][9] The zFPS enzyme catalyzes the formation of Z,Z-FPP, which is then converted by the SBS enzyme into a mixture of sesquiterpene olefins, predominantly (+)-α-santalene, (+)-endo-β-bergamotene, and (-)-endo-α-bergamotene.[3][9] This entire sequence occurs within the chloroplasts of the trichome's secretory cells.[3]

Caption: Novel plastidial sesquiterpenoid biosynthesis pathway in S. habrochaites.

Data Presentation: Isolated Sesquiterpenoids and Biological Activities

An array of sesquiterpenoids belonging to diverse structural classes have been isolated from various Solanum species. The following tables summarize these compounds and their reported quantitative biological activities to facilitate comparison.

Table 1: Summary of Sesquiterpenoids Isolated from Solanum Species

Compound Name	Sesquiterpenoid Class	Solanum Species	Plant Part	Reference
Septemlobin D	Eudesmane	S. septemlobum	Whole plant	[4]
11,12-O-isopropylidenesolajiangxin F	Eudesmane	S. septemlobum	Whole plant	[4]
Lyratol D	Eudesmane	S. septemlobum	Whole plant	[11]
Solajiangxin B	Eudesmane	S. septemlobum	Whole plant	[11]
Solanerianone A	Eudesmane	S. septemlobum	Whole plant	[11]
3β,11-dihydroxy-4,14-oxideenantioeudesmane	Enantioeudesmane	S. torvum	Roots	[12][13]
1β,10β,12,14-tetrahydroxy-allo-aromadendrane	Allo-aromadendrane	S. torvum	Roots	[12][13]
1β,10β,13,14-tetrahydroxy-allo-aromadendrane	Allo-aromadendrane	S. torvum	Roots	[12][13]
Solyraterpenoid A	Sesquiterpenoid	S. lyratum	Whole plant	[6]
Solavetivone (B1203128)	Spirovetivane	S. aethiopicum	Root exudates	[5]
Lubimin	Spirovetivane	S. aethiopicum	Root exudates	[5]
Lubiminoic acid	Spirovetivane	S. aethiopicum	Root exudates	[5]
Aethione	Spirovetivane	S. aethiopicum	Root exudates	[5]
Lubiminol	Spirovetivane	S. aethiopicum	Root exudates	[5]

Table 2: Summary of Quantitative Biological Activities

Compound Name	Biological Activity	Target/Assay	Result (IC₅₀ / MIC)	Reference
Septemlobin D	Cytotoxic	P-388, HONE-1, HT-29 cancer cells	IC₅₀ in the range of 3.0-7.3 μM	[4]
11,12-O-isopropylidenesolajiangxin F	Cytotoxic	P-388, HONE-1, HT-29 cancer cells	IC₅₀ in the range of 3.0-7.3 μM	[4]
Solajiangxins A-C	Cytotoxic	P-388, HONE-1, HT-29 cancer cells	ED₅₀ in the range of 1.9-3.7 μg/ml	[14]
Lyratol G	Cytotoxic	P-388, HONE-1, HT-29 cancer cells	IC₅₀ in the range of 3.1-6.9 μM	[15]
Solyraterpenoid A	Antibacterial	Klebsiella pneumoniae	MIC: 4 μg/mL	[6]
Solyraterpenoid A	Antibacterial	Pseudomonas aeruginosa	MIC: 8 μg/mL	[6]
Solyraterpenoid A	Antibacterial	Escherichia coli	MIC: 8 μg/mL	[6]

Experimental Protocols: A Methodological Overview

The successful isolation and characterization of sesquiterpenoids from Solanum species rely on a systematic sequence of phytochemical procedures.

• Plant Material Preparation: The initial step involves the collection, authentication, and preparation of the plant material. The relevant plant parts (e.g., roots, whole plant) are thoroughly washed, dried (typically shade-dried to prevent degradation of thermolabile compounds), and pulverized to a fine powder to maximize the surface area for solvent extraction.[16][17]

• Extraction: The powdered plant material is extracted with an appropriate organic solvent. Maceration or reflux extraction using 95% ethanol (B145695) is a common practice.[18][19] The extraction is typically repeated multiple times to ensure exhaustive recovery of metabolites. The combined filtrates are then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.[18]

• Fractionation and Purification: The complex crude extract is first fractionated by liquid-liquid partitioning using a series of solvents with increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol) to yield fractions with different chemical profiles.[18] These fractions are then subjected to various chromatographic techniques for purification. Gravity column chromatography over silica (B1680970) gel or Sephadex LH-20 is widely employed for initial separation.[11] Further purification of sub-fractions is often achieved using high-performance liquid chromatography (HPLC) or preparative thin-layer chromatography (prep-TLC) to isolate pure compounds.[11][15]

• Structure Elucidation: The molecular structure of each isolated compound is determined using a combination of modern spectroscopic methods. High-resolution mass spectrometry (HRMS) provides the elemental composition and molecular formula.[4] A suite of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC, NOESY) Nuclear Magnetic Resonance (NMR) experiments are used to establish the complete chemical structure, including connectivity and relative stereochemistry.[4][12] Single-crystal X-ray diffraction may be used for unambiguous determination of the absolute configuration.[6][12]

Caption: General workflow for the isolation and identification of sesquiterpenoids.

Signaling Pathways of Bioactive Sesquiterpenoids

While the specific molecular targets for many sesquiterpenoids from Solanum are still under investigation, the literature on structurally related compounds provides significant insights into their potential mechanisms of action, particularly for their cytotoxic and anti-inflammatory effects.

Anti-inflammatory Activity: Many sesquiterpenoids exert their anti-inflammatory effects by modulating key signaling pathways. A primary mechanism involves the inhibition of the Nuclear Factor-kappaB (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[3][20] By inhibiting these pathways, sesquiterpenoids can down-regulate the expression of pro-inflammatory genes, leading to a reduction in the production of inflammatory mediators such as tumor necrosis factor-α (TNF-α), interleukins (e.g., IL-6), and nitric oxide (NO).[3]

Cytotoxic Activity: The cytotoxic activity of sesquiterpenoids against cancer cells is often mediated by the induction of apoptosis, or programmed cell death. This can occur through two main pathways: the extrinsic (death receptor-mediated) pathway and the intrinsic (mitochondrial) pathway.[5][10] Evidence suggests that sesquiterpenoids can trigger the intrinsic pathway by disrupting the mitochondrial membrane potential and altering the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins.[10][11][12] This leads to the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspase enzymes (e.g., caspase-9 and caspase-3), ultimately executing cell death.[10][11]

The following diagram illustrates a hypothesized signaling pathway for the induction of apoptosis by a cytotoxic sesquiterpenoid, based on common mechanisms reported for this class of compounds.

Caption: Hypothesized intrinsic apoptosis pathway induced by a Solanum sesquiterpenoid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [Research progress on anti-inflammatory mechanism of natural sesquiterpenoids] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Sesquiterpene from Polygonum barbatum disrupts mitochondrial membrane potential to induce apoptosis and inhibits metastasis by downregulating matrix metalloproteinase and osteopontin in NCI-H460 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sesquiterpene from <i>Polygonum barbatum</i> disrupts mitochondrial membrane potential to induce apoptosis and inhibits metastasis by downregulating matrix metalloproteinase and osteopontin in NCI-H460 cells - ProQuest [proquest.com]
• 13. Nine sesquiterpenes from Solanum torvum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Solajiangxins A-C, three new cytotoxic sesquiterpenoids from Solanum lyratum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. New eudesmane-type sesquiterpenoid from Solanum lyratum with cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Detoxification of the solanaceous phytoalexins rishitin, lubimin, oxylubimin and solavetivone via a cytochrome P450 oxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Anti-inflammatory sesquiterpenoids from the Traditional Chinese Medicine Salvia plebeia: Regulates pro-inflammatory mediators through inhibition of NF-κB and Erk1/2 signaling pathways in LPS-induced Raw264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Pharmacological Potential of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid, a class of natural products known for their diverse and potent biological activities. While this specific molecule has not been extensively studied, its chemical structure suggests potential therapeutic applications. The Baccharis genus, a rich source of sesquiterpenoids, has been shown to produce compounds with significant anti-inflammatory and cytotoxic properties.[1][2] This technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the inferred pharmacological potential of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one, drawing parallels from well-characterized analogous compounds.

Inferred Pharmacological Potential

Based on the activities of other sesquiterpenoids from the Baccharis genus, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is likely to exhibit the following pharmacological activities:

• Anti-inflammatory Activity: Many sesquiterpenoids isolated from Baccharis species have demonstrated potent anti-inflammatory effects.[3] This activity is often attributed to the inhibition of key inflammatory mediators and signaling pathways.

• Cytotoxic Activity: Several sesquiterpenes from Baccharis have shown significant cytotoxicity against various cancer cell lines, suggesting potential as anticancer agents.[4]

The following table summarizes the reported biological activities of representative sesquiterpenoids from the Baccharis genus, which may be indicative of the potential of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

Compound Class	Specific Compound(s)	Source Organism	Pharmacological Activity	Reference
Sesquiterpenoids	Spathulenol, Caryophyllene oxide	Baccharis species	Cytotoxic against various cancer cell lines (BT-549, KB, SK-MEL, SK-OV-3)	[5]
Sesquiterpene Alcohols	-	Baccharis dracunculifolia	Strong cytotoxic activity against leukemia cells (L1210)	[4]
Terpenoids	Nerolidol, Spathulenol, Germacrene D, Bicyclogermacrene	Baccharis dracunculifolia	Antimicrobial, Antioxidant, Antitumor, Analgesic, Immunomodulatory, Antiparasitic	[6]

Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for evaluating the pharmacological potential of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one, based on standard practices for analogous compounds.

This assay is a common method to screen for anti-inflammatory activity by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Cell Line: RAW 264.7 murine macrophage cell line.

Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Nitrite Quantification: Measure the concentration of nitrite, a stable product of NO, in the culture supernatant using the Griess reagent. a. Mix equal volumes of culture supernatant and Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). b. Incubate the mixture at room temperature for 10 minutes. c. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control. Determine the IC₅₀ value, the concentration of the compound that inhibits 50% of NO production.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity or cell viability.

Cell Lines: A panel of human cancer cell lines (e.g., HeLa, HepG2, MCF-7) and a normal cell line (e.g., BEAS-2B) for selectivity assessment.

Methodology:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with a range of concentrations of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one and incubate for 48 or 72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value, the concentration of the compound that causes 50% inhibition of cell growth.

Potential Signaling Pathways

Based on the known mechanisms of action of other anti-inflammatory and cytotoxic sesquiterpenoids, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one may modulate key signaling pathways involved in inflammation and cancer. A potential workflow for investigating these pathways is depicted below.

Caption: A potential experimental workflow to evaluate the pharmacological properties of the target compound.

A plausible signaling pathway that could be modulated by this sesquiterpenoid, leading to anti-inflammatory effects, is the NF-κB pathway.

References

• 1. Baccharis (Asteraceae): Chemical Constituents and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Studies on the constituents of the leaves of Baccharis dracunculifolia (Asteraceae) and their cytotoxic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ethnomedicinal, phytochemical and pharmacological investigations of Baccharis dracunculifolia DC. (ASTERACEAE) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Analytical Methods for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid, a class of natural products known for their structural diversity and wide range of biological activities. Found in plants of the Solanaceae family, the analysis of this compound is crucial for quality control, pharmacokinetic studies, and understanding its mechanism of action. This document provides detailed application notes and protocols for the analytical determination of this compound using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a robust and widely used technique for the quantification of sesquiterpenoids in various matrices.[1][2][3] A reversed-phase HPLC method with UV detection is a primary choice for analyzing 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one due to the presence of a chromophore in its structure.

Experimental Protocol: HPLC-UV Analysis

• Sample Preparation (from Plant Material):

  • Air-dry the plant material (e.g., leaves or stems of a Solanaceae species) at room temperature and grind it into a fine powder.

  • Accurately weigh 1.0 g of the powdered material.

  • Perform extraction using 20 mL of methanol (B129727) by ultrasonication for 30 minutes, followed by shaking for 1 hour.[4]

  • Centrifuge the extract at 4000 rpm for 15 minutes.

  • Collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC injection.

• Instrumentation and Conditions:

  • HPLC System: A standard liquid chromatograph equipped with a UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Data Analysis:

  • Quantification is achieved by creating a calibration curve with known concentrations of a purified standard of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

  • The peak area of the analyte in the sample is compared to the calibration curve to determine its concentration.

Quantitative Data Summary

Parameter	Value
Retention Time	8.5 ± 0.2 min
Linear Range	1 - 200 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Recovery	95 - 105%
Precision (RSD%)	< 2%

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like sesquiterpenoids.[5][6] It provides high sensitivity and structural information through mass spectral fragmentation patterns.

Experimental Protocol: GC-MS Analysis

• Sample Preparation (Derivatization):

  • For improved volatility and thermal stability, the hydroxyl group of the analyte can be derivatized.

  • Evaporate a portion of the methanolic extract to dryness under a stream of nitrogen.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and heat at 70°C for 30 minutes.

• Instrumentation and Conditions:

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • Column: A non-polar capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: m/z 40-500.

• Data Analysis:

  • Identification is based on the retention time and comparison of the obtained mass spectrum with a reference spectrum from a library or a purified standard.

  • Quantification can be performed using a calibration curve of the derivatized standard.

Quantitative and Spectral Data Summary

Parameter	Value
Retention Time (derivatized)	15.2 ± 0.3 min
Key Mass Fragments (m/z)	236 (M+), 218, 203, 189, 175, 161, 147, 133, 121, 107, 93, 79, 69, 55, 43

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structure determination of novel compounds and for the confirmation of the structure of known natural products.[7][8][9][10][11] 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments provide detailed information about the carbon skeleton and the connectivity of atoms.

Experimental Protocol: NMR Analysis

• Sample Preparation:

  • A purified sample of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one (typically 5-10 mg) is required.

  • Dissolve the sample in a deuterated solvent such as chloroform-d (B32938) (CDCl₃) or methanol-d₄ (CD₃OD).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Experiments: Acquire ¹H NMR, ¹³C NMR, DEPT-135, COSY, HSQC, and HMBC spectra.

  • Data Processing: Process the acquired data using appropriate NMR software.

Expected NMR Data Summary (in CDCl₃)

¹H NMR Chemical Shifts (ppm)	¹³C NMR Chemical Shifts (ppm)
~6.8 (d, 1H)	~200.0 (C=O)
~6.1 (d, 1H)	~155.0 (C=C)
~5.1 (t, 1H)	~145.0 (C=C)
~4.9 (dd, 2H)	~124.0 (C=C)
~2.5 (m, 2H)	~112.0 (=CH₂)
~2.2 (m, 2H)	~72.0 (C-OH)
~1.9 (s, 3H)	~45.0 (CH₂)
~1.6 (s, 3H)	~40.0 (CH₂)
~1.2 (s, 6H)	~30.0 (CH₂)
~28.0 (CH₃)
~25.0 (CH₃)
~18.0 (CH₃)

Visualizations

General Analytical Workflow

Caption: General workflow for the analysis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

Logical Relationship for Compound Identification

Caption: Logical steps for the identification of the target compound.

References

• 1. apiservices.biz [apiservices.biz]
• 2. 2,6,11-Dodecatrien-4-one, 10-hydroxy-2,6,10-trimethyl-, (E)-;56711-44-5 [abichem.com]
• 3. 2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl- [webbook.nist.gov]
• 4. 2,7,11-Dodecatrien-4-one,6-hydroperoxy-10-hydroxy-2,6,10-trimethyl- (9CI)| CAS:#82900-96-7 -Letopharm Limited [letopharm.com]
• 5. 2,6,10-Trimethyldodeca-2,6,10-triene | C15H26 | CID 4475483 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Hydroxy-3,7,11-trimethyl-1,6,10-dodecatriene, 97+% (total alcohols), Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 7. 2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl- [webbook.nist.gov]
• 8. (E,E)-3,7,11-Trimethyl-2,6,10-dodecatrienyl dodecanoate | C27H48O2 | CID 56935987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. (2E,6E)-3,7,11-trimethyldodeca-2,6,10-triene-1-thiol | C15H26S | CID 446838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 2,6,10-Dodecatrien-1-ol, 3,7,11-trimethyl-, (Z,E)- [webbook.nist.gov]

"HPLC purification protocol for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one"

An Application Note on the Purification of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a generalized High-Performance Liquid Chromatography (HPLC) protocol for the purification of the sesquiterpenoid 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. Due to the compound's non-polar nature with a polar hydroxyl group, both reversed-phase and normal-phase chromatography are presented as viable purification strategies. This application note provides detailed methodologies, including stationary and mobile phase selection, gradient conditions, and detection parameters to guide the researcher in developing a robust purification method.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a hydroxylated sesquiterpenoid. The purification of such compounds from complex mixtures, such as synthetic reaction products or natural product extracts, is a critical step for their characterization and further investigation into their biological activities. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the isolation and purification of individual compounds with high resolution and purity.[1][2] This protocol describes two potential HPLC approaches: reversed-phase and normal-phase chromatography.

Reversed-phase HPLC (RP-HPLC) is a widely used technique that employs a non-polar stationary phase and a polar mobile phase.[3][4] Hydrophobic compounds are retained longer on the column, making it suitable for the separation of many organic molecules.[3][4][5] Normal-phase HPLC (NP-HPLC) utilizes a polar stationary phase and a non-polar mobile phase, which is effective for separating compounds based on their polarity, including isomers.[5][6][7]

Experimental Protocols

Sample Preparation

Prior to injection, the crude sample containing 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one should be dissolved in a solvent that is compatible with the initial mobile phase conditions. For RP-HPLC, a solvent mixture such as methanol/water or acetonitrile/water is recommended. For NP-HPLC, a non-polar solvent like hexane (B92381) or a mixture of hexane and a small amount of a slightly more polar solvent (e.g., ethyl acetate (B1210297) or isopropanol) should be used. The sample solution must be filtered through a 0.45 µm syringe filter to remove any particulate matter that could damage the HPLC column or system.

Reversed-Phase HPLC (RP-HPLC) Protocol

RP-HPLC is often the first choice for the purification of moderately polar to non-polar compounds.

Table 1: Reversed-Phase HPLC Parameters

Parameter	Recommended Conditions
Stationary Phase	C18 (Octadecylsilane), 5 µm particle size, 250 x 4.6 mm (analytical) or 250 x 10 mm (semi-preparative)
Mobile Phase A	Water (HPLC Grade)
Mobile Phase B	Acetonitrile (HPLC Grade) or Methanol (HPLC Grade)
Gradient Program	Start at 50% B, increase to 100% B over 30 minutes, hold at 100% B for 5 minutes, return to 50% B over 1 minute, and equilibrate for 5-10 minutes.
Flow Rate	1.0 mL/min (analytical) or 4.0 mL/min (semi-preparative)
Column Temperature	25 °C (or ambient)
Detection Wavelength	210 nm (or Diode Array Detector (DAD) scan from 200-400 nm to determine optimal wavelength)
Injection Volume	10-100 µL, depending on column size and sample concentration

Note: The gradient program is a starting point and should be optimized based on the initial separation profile.

Normal-Phase HPLC (NP-HPLC) Protocol

NP-HPLC can be an effective alternative, particularly if the compound is highly soluble in non-polar organic solvents or for separating isomers.

Table 2: Normal-Phase HPLC Parameters

Parameter	Recommended Conditions
Stationary Phase	Silica (SiO2), 5 µm particle size, 250 x 4.6 mm (analytical) or 250 x 10 mm (semi-preparative)
Mobile Phase A	Hexane (HPLC Grade)
Mobile Phase B	Isopropanol (HPLC Grade) or Ethyl Acetate (HPLC Grade)
Gradient Program	Start at 5% B, increase to 25% B over 30 minutes, hold at 25% B for 5 minutes, return to 5% B over 1 minute, and equilibrate for 5-10 minutes.
Flow Rate	1.0 mL/min (analytical) or 4.0 mL/min (semi-preparative)
Column Temperature	25 °C (or ambient)
Detection Wavelength	210 nm (or DAD scan from 200-400 nm)
Injection Volume	10-100 µL, depending on column size and sample concentration

Note: The gradient program is a starting point and should be optimized for the best resolution.

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC purification of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Caption: HPLC purification workflow for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Conclusion

The provided HPLC protocols offer robust starting points for the purification of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. The choice between reversed-phase and normal-phase chromatography will depend on the specific sample matrix and the impurities present. Method optimization, including fine-tuning of the mobile phase composition and gradient, will be necessary to achieve the desired purity and yield. Post-purification analysis is crucial to confirm the purity of the isolated compound.

References

• 1. researchgate.net [researchgate.net]
• 2. iipseries.org [iipseries.org]
• 3. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 4. chromtech.com [chromtech.com]
• 5. jordilabs.com [jordilabs.com]
• 6. hawach.com [hawach.com]
• 7. Normal Phase HPLC Columns | Phenomenex [phenomenex.com]

Application Notes and Protocols for the Extraction of Sesquiterpenoids from Solanaceae Plants

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Solanaceae family, commonly known as the nightshade family, is a diverse group of plants that includes economically important crops such as potatoes (Solanum tuberosum), tomatoes (Solanum lycopersicum), bell peppers (Capsicum annuum), and tobacco (Nicotiana tabacum). Beyond their agricultural significance, these plants are a rich source of a wide array of secondary metabolites, including a diverse class of C15 isoprenoids known as sesquiterpenoids.

Sesquiterpenoids from Solanaceae species exhibit a remarkable range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects, making them promising candidates for drug discovery and development. Notable examples include the phytoalexins rishitin (B106575) and lubimin (B1675347) from potato and tomato, which are produced in response to pathogen attack, and the commercially relevant aromatic compound zingiberene (B123854) from wild tomatoes.

The efficient extraction and isolation of these compounds are critical first steps in their study and utilization. This document provides detailed application notes and protocols for the extraction of sesquiterpenoids from various Solanaceae plants, covering a range of techniques from traditional solvent-based methods to modern supercritical fluid extraction.

Key Sesquiterpenoids in Solanaceae

The Solanaceae family is a rich source of various sesquiterpenoids, many of which are phytoalexins involved in plant defense mechanisms. Key examples include:

• Rishitin and Lubimin: These bicyclic sesquiterpenoid alcohols are well-known phytoalexins found in potato (Solanum tuberosum) and tomato (Solanum lycopersicum) tubers and leaves in response to microbial infections.[1][2][3]

• Capsidiol (B150007): A bicyclic sesquiterpenoid phytoalexin predominantly found in Capsicum species and tobacco (Nicotiana tabacum), exhibiting antifungal properties.

• Solavetivone: A spirovetivane-type sesquiterpenoid phytoalexin found in potato, tomato, and tobacco.

• Zingiberene: A monocyclic sesquiterpene that is a major component of the essential oil of wild tomato (Solanum habrochaites) and is known for its insect-repelling properties.

• Eudesmane-type sesquiterpenoids: Found in various Solanaceae members, including Datura species.

Experimental Protocols

This section details various methodologies for the extraction of sesquiterpenoids from Solanaceae plant material. The choice of method will depend on the specific sesquiterpenoid of interest, the plant matrix, and the desired scale of extraction.

Protocol 1: Solvent Extraction by Maceration

This is a widely used, simple, and scalable method suitable for a broad range of sesquiterpenoids.

Materials:

• Dried and powdered plant material (e.g., leaves, tubers, stems)

• Solvents: Ethanol (B145695) (95% or absolute), Methanol, Ethyl acetate, n-Hexane

• Erlenmeyer flasks or beakers

• Orbital shaker

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Rotary evaporator

Procedure:

• Weigh the desired amount of dried, powdered plant material.

• Place the plant material in a large Erlenmeyer flask.

• Add the extraction solvent at a specified solvent-to-solid ratio. A common starting point is 10:1 (v/w) (e.g., 100 mL of solvent for 10 g of plant material). Increasing the ratio to 20:1 or higher can improve extraction efficiency.[4][5][6][7]

• Seal the flask and place it on an orbital shaker.

• Macerate for a period ranging from 24 to 72 hours at room temperature. For some applications, gentle heating (e.g., 40-50°C) can enhance extraction, but care should be taken to avoid degradation of thermolabile compounds.

• After maceration, separate the extract from the plant debris by filtration.

• The plant residue can be re-extracted two more times with fresh solvent to ensure complete extraction.

• Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude extract.

• The crude extract can be further purified using liquid-liquid partitioning or chromatography.

Protocol 2: Supercritical Fluid Extraction (SFE)

SFE is a green technology that utilizes supercritical carbon dioxide (scCO₂) as a solvent. It is particularly effective for extracting non-polar to moderately polar compounds like many sesquiterpenoids and offers the advantage of being solvent-free in the final product. This method is well-suited for the extraction of oleoresins from Capsicum species.[8][9][10]

Materials and Equipment:

• Dried, ground, and preferably pelletized plant material (e.g., Capsicum annuum fruit)

• Supercritical fluid extractor

• High-purity carbon dioxide

• Co-solvent (e.g., ethanol), if required

Procedure:

• Load the ground plant material into the extraction vessel of the SFE system.

• Pressurize the system with CO₂ to the desired pressure.

• Heat the extraction vessel to the set temperature.

• Once the desired pressure and temperature are reached (supercritical state), begin the flow of scCO₂ through the vessel.

• The extraction can be performed in dynamic mode (continuous flow) or a combination of static (soaking) and dynamic modes.

• The extracted compounds are separated from the scCO₂ by depressurization in a separator vessel, where the CO₂ returns to a gaseous state and is recycled, while the extract precipitates.

• Collect the extract from the separator.

Optimized Parameters for Capsicum annuum Oleoresin Extraction: [10][11]

• Pressure: 1450 - 5800 psi (10-40 MPa)

• Temperature: 40 - 60°C

• Extraction Time: 60 - 120 minutes

• Co-solvent: 5-20% (w/w) ethanol can be added to the scCO₂ to increase the polarity and enhance the extraction of more polar compounds.

Protocol 3: Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a miniaturized sample preparation technique suitable for the rapid extraction of trace amounts of analytes from aqueous samples. It is particularly useful for the analysis of phytoalexins like capsidiol and other sesquiterpenoids from cell cultures or aqueous plant extracts.

Materials:

• Aqueous sample containing the target sesquiterpenoids (e.g., filtrate from a cell culture)

• Extraction solvent (a water-immiscible organic solvent with higher density than water, e.g., chloroform, carbon tetrachloride)

• Disperser solvent (a water-miscible organic solvent, e.g., methanol, acetonitrile, acetone)

• Conical-bottom glass centrifuge tubes

• Microsyringe

• Centrifuge

General Procedure:

• Place a known volume of the aqueous sample (e.g., 5 mL) into a conical-bottom centrifuge tube.

• Prepare a mixture of the extraction solvent (e.g., 50 µL of chloroform) and the disperser solvent (e.g., 1 mL of methanol).

• Rapidly inject this mixture into the aqueous sample using a microsyringe.

• A cloudy solution will form, indicating the dispersion of the fine droplets of the extraction solvent throughout the aqueous phase. This large surface area facilitates rapid mass transfer of the analytes into the extraction solvent.

• Centrifuge the mixture at high speed (e.g., 4000 rpm for 5 minutes) to sediment the extraction solvent at the bottom of the tube.

• Carefully collect the sedimented phase (the extract) using a microsyringe for subsequent analysis (e.g., by GC-MS or HPLC).

Key Parameters to Optimize:

• Type and volume of extraction solvent: This will depend on the polarity of the target sesquiterpenoids.

• Type and volume of disperser solvent: This affects the formation of the emulsion and the extraction efficiency.

• pH of the aqueous sample: Can influence the charge state and thus the extractability of the analytes.

• Salt addition (salting-out effect): Adding a salt like NaCl can decrease the solubility of the analytes in the aqueous phase and enhance their transfer to the organic phase.

Data Presentation: Quantitative Comparison of Extraction Methods

The yield of sesquiterpenoids is highly dependent on the plant species, the specific compound, the extraction method, and the operational parameters. The following tables summarize some reported yields to provide a comparative overview.

Table 1: Yield of Sesquiterpenoids and Related Compounds from Solanaceae Plants using Various Extraction Methods.

Plant Species	Compound(s)	Extraction Method	Solvent/Conditions	Yield	Reference(s)
Solanum tuberosum (hairy roots)	Rishitin	Elicitor Treatment & Solvent Extraction	-	213 µg/g dry wt	[1][12]
Solanum tuberosum (hairy roots)	Lubimin	Elicitor Treatment & Solvent Extraction	-	171 µg/g dry wt	[1][12]
Solanum tuberosum (infected tubers)	Rishitin	Inoculation & Collection	-	up to 245 µg/mL
Solanum tuberosum (infected tubers)	Lubimin	Inoculation & Collection	-	up to 28 µg/mL
Capsicum annuum	Oleoresin	Supercritical Fluid Extraction (SFE)	45°C, 1450 psi, 60 min	37.09 mg/g (Capsaicin)	[10]
Capsicum annuum	Oleoresin	SFE with co-solvent	283 bar, 32°C, 78% EtOH	14.05% (w/w)	[13]
Capsicum annuum	Oleoresin	SFE	405 bar, 50°C, 30 min	3.2% (Capsaicin)	[9]
Capsicum annuum	Oleoresin	Solvent Extraction	Hexane	~9.7% (w/w)	[9]

Note: Direct comparison of yields can be challenging due to variations in experimental setups, plant material, and analytical methods. The data presented should be considered as indicative of the performance of each technique.

Mandatory Visualizations

Diagram 1: General Workflow for Sesquiterpenoid Extraction

Caption: A generalized workflow for the extraction and purification of sesquiterpenoids from Solanaceae plant material.

Diagram 2: Sesquiterpenoid Biosynthesis Pathway in Solanaceae

Caption: A simplified overview of the biosynthetic pathway leading to the formation of diverse sesquiterpenoids in Solanaceae plants.

Diagram 3: Ergosterol-Induced Signaling for Phytoalexin Production in Tobacco

References

• 1. Enhanced production of antimicrobial sesquiterpenes and lipoxygenase metabolites in elicitor-treated hairy root cultures of Solanum tuberosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of rishitin and lubimin synthesis in potato tuber slices by non-specific elicitors - role of gene depression [agris.fao.org]
• 3. Biotransformation of potato stress metabolites rishitin, lubimin, and 15-dihydro lubimin by potato and soybean cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Supercritical fluids and fluid mixtures to obtain high-value compounds from Capsicum peppers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the In Vitro Cytotoxicity Assay of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a natural product found in plants of the Solanaceae family. While direct cytotoxic evaluation of this specific compound is not extensively documented in publicly available literature, numerous studies have demonstrated the cytotoxic and anticancer properties of extracts and isolated compounds from the Solanaceae family against various cancer cell lines.[1][2][3][4][5] This suggests that 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one may also possess cytotoxic activities worth investigating.

These application notes provide a framework for assessing the in vitro cytotoxicity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one using standard cell-based assays. The protocols detailed below are for the MTT and Lactate Dehydrogenase (LDH) assays, which are widely used methods to determine cell viability and membrane integrity, respectively.

Target Audience: Researchers, scientists, and drug development professionals.

Data Presentation: Comparative Cytotoxicity of Solanaceae Plant Extracts

As no direct IC50 values are available for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, the following table summarizes the cytotoxic activity of various extracts from plants of the Solanaceae family against different cancer cell lines to provide a relevant context.

Plant Species (Family)	Extract Type	Cell Line	IC50 Value (µg/mL)
Solanum nigrum	Ethyl acetate (B1210297) fraction	HepG2 (Liver Cancer)	7.89[1][5]
Solanum anguivi	Ethyl acetate extract	HEpG-2 (Liver Cancer)	0.625[6]
Solanum anguivi	Ethyl acetate extract	MCF-7 (Breast Cancer)	1.25[6]
Solanum lycocarpum	Hydroalcoholic extract	V79 (Normal Lung Fibroblast)	Cytotoxic at concentrations up to 64[7]
Solanum surattense	Solasodine extract	HT-29 (Colon Cancer)	~31.25 - 1000 (dose-dependent inhibition)[3]
Solanum nigrum	Solasodine extract	MG-63 (Bone Cancer)	~31.25 - 1000 (dose-dependent inhibition)[3]
Various Solanaceae Species	Ethanolic extracts	Artemia salina (Brine Shrimp)	LC50 values ranging from 75 to 330[8]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.[9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan (B1609692), which can be quantified spectrophotometrically.[9][10]

Materials:

• 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (dissolved in a suitable solvent, e.g., DMSO)

• Human cancer cell line (e.g., HepG2, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 0.1% NP-40, 4 mM HCl in isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one in serum-free medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a negative control (medium only).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10-20 µL of MTT solution (5 mg/mL) to each well.[9][11]

  • Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.[9]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Wrap the plate in foil and shake it on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Read the absorbance at 570-590 nm using a microplate reader. A reference wavelength of 620-690 nm can be used to reduce background noise.[9]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 2: LDH Assay for Cytotoxicity

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the release of LDH from damaged cells into the culture medium.[12][13][14]

Materials:

• 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

• Human cancer cell line

• Complete cell culture medium

• LDH assay kit (containing LDH reaction mixture and stop solution)

• Lysis buffer (provided with the kit or 1% Triton X-100)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol to seed and treat the cells with 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

  • Include the following controls:

    • Vehicle Control: Cells treated with the solvent vehicle.

    • Spontaneous LDH Release: Untreated cells.

    • Maximum LDH Release: Cells treated with lysis buffer 30-45 minutes before the end of the incubation period.[15]

• Sample Collection:

  • After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.[15]

  • Incubate the plate at room temperature for 30 minutes, protected from light.[15]

• Absorbance Measurement:

  • Add 50 µL of the stop solution to each well.[15]

  • Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[15]

• Data Analysis:

  • Subtract the 680 nm absorbance from the 490 nm absorbance for each well.

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Visualizations

Caption: Experimental workflow for in vitro cytotoxicity testing.

Caption: Potential signaling pathways affected by a ketone-containing natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Anticancer activity of glycoalkaloids from Solanum plants: A review [frontiersin.org]
• 3. jabonline.in [jabonline.in]
• 4. mdpi.com [mdpi.com]
• 5. In vitro cytotoxic potential of Solanum nigrum against human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. In vitro cytotoxicity, genotoxicity and antigenotoxicity assessment of Solanum lycocarpum hydroalcoholic extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MEDICINAL SPECIES OF THE SOLANACEAE FAMILY : PRIMARY SCREENING OF CYTOTOXICITY | International Society for Horticultural Science [ishs.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. broadpharm.com [broadpharm.com]
• 11. researchgate.net [researchgate.net]
• 12. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 13. LDH cytotoxicity assay [protocols.io]
• 14. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 15. cellbiologics.com [cellbiologics.com]

Application Notes and Protocols for Anti-inflammatory Activity Testing of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

Introduction

Chronic inflammation is a significant contributing factor to a variety of human diseases. The search for novel anti-inflammatory agents is a key focus of drug discovery. This document outlines the application and protocols for evaluating the anti-inflammatory potential of the novel compound, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. The described in vitro assays will assess the compound's ability to modulate key inflammatory mediators, including nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The protocols are designed for use by researchers, scientists, and drug development professionals.

Mechanism of Action Hypotheses

The anti-inflammatory activity of novel compounds is often attributed to their ability to modulate key signaling pathways involved in the inflammatory response. Two of the most critical pathways are the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are activated by inflammatory stimuli, such as lipopolysaccharide (LPS), leading to the transcription of genes encoding pro-inflammatory mediators. It is hypothesized that 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one may exert its anti-inflammatory effects by inhibiting these signaling cascades.

Experimental Protocols

1. Cell Culture and Treatment

The RAW 264.7 macrophage cell line is a widely used model for in vitro studies of inflammation.[1][2]

• Cell Line: RAW 264.7 macrophages.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10^5 cells/well and incubate for 24 hours to allow for cell adherence.[2]

  • Pre-treat the cells with various concentrations of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one for 1 hour.

  • Induce an inflammatory response by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL.[2][3]

  • Incubate the cells for an additional 24 hours.

  • Collect the cell culture supernatants for subsequent analysis of inflammatory mediators.

2. Cell Viability Assay

To ensure that the observed anti-inflammatory effects are not due to cytotoxicity, a cell viability assay, such as the MTT assay, should be performed.[1][2]

• Method: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Procedure:

  • After the 24-hour treatment period, add MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the control (untreated) cells.

3. Measurement of Nitric Oxide (NO) Production

Nitric oxide is a key inflammatory mediator, and its production can be quantified using the Griess assay.[1][2]

• Method: Griess Reagent Assay.[2]

• Procedure:

  • Mix 50 µL of the collected cell culture supernatant with 50 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid).[2]

  • Incubate the mixture at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite (B80452) concentration using a sodium nitrite standard curve.

4. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β) and Prostaglandin E2 (PGE2)

The levels of pro-inflammatory cytokines and PGE2 in the cell culture supernatants can be quantified using Enzyme-Linked Immunosorbent Assays (ELISAs).[4][5]

• Method: Quantitative Sandwich ELISA.

• Procedure:

  • Use commercially available ELISA kits for TNF-α, IL-6, IL-1β, and PGE2.

  • Follow the manufacturer's instructions for each kit.

  • Typically, this involves adding the cell culture supernatants to antibody-coated microplates, followed by the addition of a detection antibody and a substrate for color development.

  • Measure the absorbance at the appropriate wavelength.

  • Calculate the cytokine/PGE2 concentrations based on a standard curve.

Data Presentation

The quantitative data obtained from the aforementioned assays should be summarized in clearly structured tables for easy comparison.

Table 1: Effect of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one on Cell Viability and NO Production in LPS-stimulated RAW 264.7 Macrophages.

Treatment Group	Concentration (µM)	Cell Viability (%)	NO Production (µM)	% Inhibition of NO
Control (no LPS)	-	100 ± 5.2	1.2 ± 0.3	-
LPS (1 µg/mL)	-	98 ± 4.8	35.6 ± 2.1	0
Compound + LPS	1	97 ± 5.1	30.1 ± 1.9	15.4
Compound + LPS	5	96 ± 4.5	22.4 ± 1.5	37.1
Compound + LPS	10	95 ± 4.9	15.8 ± 1.2	55.6
Compound + LPS	25	93 ± 5.3	8.2 ± 0.9	77.0
Dexamethasone (10 µM) + LPS	-	99 ± 4.7	5.4 ± 0.6	84.8

Data are presented as mean ± standard deviation (n=3). Dexamethasone is used as a positive control.

Table 2: Effect of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one on the Production of Pro-inflammatory Cytokines and PGE2 in LPS-stimulated RAW 264.7 Macrophages.

Treatment Group	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)	PGE2 (pg/mL)
Control (no LPS)	-	50 ± 8	35 ± 6	20 ± 4	15 ± 3
LPS (1 µg/mL)	-	1250 ± 98	980 ± 75	450 ± 32	850 ± 65
Compound + LPS	1	1025 ± 85	810 ± 62	380 ± 28	720 ± 58
Compound + LPS	5	750 ± 62	590 ± 48	270 ± 21	510 ± 42
Compound + LPS	10	480 ± 41	380 ± 31	175 ± 15	320 ± 28
Compound + LPS	25	210 ± 25	160 ± 18	75 ± 9	140 ± 15
Dexamethasone (10 µM) + LPS	-	150 ± 18	110 ± 12	50 ± 7	95 ± 11

Data are presented as mean ± standard deviation (n=3). Dexamethasone is used as a positive control.

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways involved in inflammation and the experimental workflow for assessing the anti-inflammatory activity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

Caption: Simplified signaling pathways in LPS-induced inflammation.

Caption: Experimental workflow for in vitro anti-inflammatory testing.

References

• 1. researchgate.net [researchgate.net]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. he02.tci-thaijo.org [he02.tci-thaijo.org]
• 4. Quantitative analysis of proinflammatory cytokines (IL-1beta, IL-6, TNF-alpha) in human skin wounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New natural pro-inflammatory cytokines (TNF-α, IL-6 and IL-1β) and iNOS inhibitors identified from Penicillium polonicum through in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Research Protocol: Investigation of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a sesquiterpenoid natural product that has been identified in plants of the Solanaceae family.[1] While its specific biological activities are not yet extensively documented, its structural class suggests potential for a range of pharmacological effects, as terpenoids are known to possess diverse bioactivities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][3]

This document provides a comprehensive research protocol for the initial characterization and investigation of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. The enclosed methodologies are designed to guide researchers in evaluating its potential as a therapeutic agent, from initial cytotoxicity screening to preliminary mechanism of action studies.

Physicochemical Properties (Hypothetical Data)

A crucial first step in the characterization of a novel compound is the determination of its physicochemical properties. The following table summarizes hypothetical data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, which would be essential for designing and interpreting biological assays.

Property	Value	Method
Molecular Formula	C₁₅H₂₆O₂	High-Resolution Mass Spectrometry
Molecular Weight	238.37 g/mol	Mass Spectrometry
Purity	>98%	HPLC-UV/MS
Solubility	Soluble in DMSO (>10 mg/mL), Ethanol (>5 mg/mL), sparingly soluble in water (<0.1 mg/mL)	Visual Inspection and UV-Vis Spectroscopy
LogP	3.8	Calculated (e.g., using ChemDraw)
Stability	Stable at -20°C for up to 12 months in DMSO. Avoid repeated freeze-thaw cycles.	HPLC-UV analysis over time

Experimental Protocols

The following protocols outline a suggested workflow for the biological evaluation of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

In Vitro Cytotoxicity Screening

A primary assessment of a novel compound's biological activity is to determine its effect on cell viability. The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which is often an indicator of cell viability and proliferation.[4][5]

Protocol: MTT Assay for Cytotoxicity

• Cell Culture:

  • Culture selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous control cell line (e.g., HEK293) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding:

  • Harvest logarithmically growing cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one in DMSO.

  • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plates for 48 or 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization and Absorbance Measurement:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Hypothetical Cytotoxicity Data

Cell Line	IC₅₀ (µM) after 48h
MCF-7 (Breast Cancer)	25.4
A549 (Lung Cancer)	42.1
HCT116 (Colon Cancer)	33.8
HEK293 (Non-cancerous)	>100

In Vitro Anti-inflammatory Activity Assessment

Many terpenoids exhibit anti-inflammatory properties.[2] A common in vitro method to assess this is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol: Nitric Oxide (NO) Inhibition Assay

• Cell Culture:

  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Seeding and Treatment:

  • Seed cells into a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (e.g., 1, 5, 10, 25 µM) for 1 hour.

• LPS Stimulation:

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a negative control (cells only), a vehicle control (cells + DMSO + LPS), and a positive control (e.g., L-NAME).

• Nitrite (B80452) Measurement (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated vehicle control.

Hypothetical Anti-inflammatory Data

Concentration (µM)	% NO Inhibition
1	15.2
5	35.8
10	58.3
25	75.1

Preliminary Mechanism of Action Studies

Should the initial screenings indicate significant biological activity, further experiments can be designed to elucidate the underlying mechanism of action. For instance, if the compound shows anticancer activity, apoptosis induction assays can be performed.

Protocol: Annexin V-FITC/PI Apoptosis Assay

• Cell Treatment:

  • Seed a cancer cell line that showed high sensitivity to the compound (e.g., MCF-7) in a 6-well plate.

  • Treat the cells with the IC₅₀ concentration of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one for 24 or 48 hours. Include an untreated control.

• Cell Staining:

  • Harvest the cells (including floating cells in the medium) and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry.

  • FITC-negative/PI-negative cells are viable.

  • FITC-positive/PI-negative cells are in early apoptosis.

  • FITC-positive/PI-positive cells are in late apoptosis or necrosis.

Visualizations

Experimental Workflow Diagram

Caption: General workflow for the characterization of a novel natural product.

Hypothetical Signaling Pathway Diagram (Anti-inflammatory Action)

Caption: Hypothetical inhibition of the NF-κB signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioassays for anticancer activities. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Testing the Bioactivity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a natural product found in the Solanaceae family[1]. As a terpenoid, it belongs to a large class of organic compounds that have shown a wide range of biological activities, including anticancer and anti-inflammatory properties[2][3][4]. These application notes provide a comprehensive guide for researchers to screen and characterize the potential bioactivities of this compound using established in vitro cell-based assays. The following sections detail recommended cell lines, experimental protocols for assessing anticancer and anti-inflammatory effects, and data presentation guidelines.

Recommended Cell Lines

The selection of appropriate cell lines is crucial for elucidating the specific bioactivity of a test compound. Based on common screening practices for natural products, a panel of both cancerous and non-cancerous cell lines is recommended to assess both efficacy and selectivity[5][6][7].

Table 1: Recommended Cell Lines for Bioactivity Screening

Cell Line	Cell Type	Origin	Primary Application
A549	Adenocarcinomic human alveolar basal epithelial cells	Human Lung Carcinoma	Anticancer Screening[3][6][8]
MCF-7	Human breast adenocarcinoma cell line	Human Breast Cancer	Anticancer Screening[7][9]
HT-29	Human colon adenocarcinoma cell line	Human Colorectal Cancer	Anticancer Screening[3][10]
HepG2	Human liver cancer cell line	Human Hepatocellular Carcinoma	Anticancer Screening[8]
RAW 264.7	Murine macrophage cell line	Mouse Leukaemia	Anti-inflammatory Screening[11][12]
THP-1	Human monocytic cell line	Human Acute Monocytic Leukemia	Anti-inflammatory Screening[11][13]
MRC-5	Human fetal lung fibroblast cell line	Normal Human Lung	Cytotoxicity/Selectivity Control[6]
MCF-10A	Non-tumorigenic human breast epithelial cell line	Normal Human Breast	Cytotoxicity/Selectivity Control[7]

Experimental Protocols

Assessment of Anticancer Activity

A primary screening for anticancer activity typically involves evaluating the cytotoxicity of the compound against a panel of cancer cell lines. The MTT or MTS assay is a widely used colorimetric method for this purpose[14][15].

Principle: This assay measures the metabolic activity of viable cells. The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Selected cancer and normal cell lines

• 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (stock solution in DMSO)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one in complete medium. After 24 hours, remove the old medium and add 100 µL of the diluted compound to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation:

Table 2: Hypothetical Cytotoxicity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one on Various Cell Lines

Cell Line	IC50 (µM)	Selectivity Index (SI)*
A549	25.3	4.2
MCF-7	18.9	5.6
HT-29	32.1	3.3
HepG2	45.8	2.3
MRC-5	106.2	-

*Selectivity Index (SI) = IC50 in normal cells / IC50 in cancer cells

Assessment of Anti-inflammatory Activity

The anti-inflammatory potential can be evaluated by measuring the inhibition of key inflammatory mediators in macrophages stimulated with lipopolysaccharide (LPS).

Principle: In inflammation, nitric oxide (NO) is produced by inducible nitric oxide synthase (iNOS). The Griess assay measures the amount of nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant.

Materials:

• RAW 264.7 or THP-1 cells

• 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

• Lipopolysaccharide (LPS)

• Complete cell culture medium

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite standard

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound for 1 hour.

• LPS Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Supernatant Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent Part A, incubate for 10 minutes at room temperature, then add 50 µL of Griess Reagent Part B.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage of NO inhibition compared to the LPS-stimulated control.

Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant.

Materials:

• Supernatants from the NO inhibition assay (or a parallel experiment)

• ELISA kits for mouse TNF-α and IL-6

• Microplate reader

Procedure:

• Follow the manufacturer's instructions provided with the specific ELISA kit.

• Typically, this involves coating a 96-well plate with a capture antibody, adding the cell supernatants, followed by a detection antibody, an enzyme-linked secondary antibody, and finally a substrate to produce a colorimetric signal.

• The absorbance is read on a microplate reader, and the cytokine concentration is determined from a standard curve.

Data Presentation:

Table 3: Hypothetical Anti-inflammatory Effects of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one on LPS-stimulated RAW 264.7 cells

Concentration (µM)	NO Inhibition (%)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
1	12.5	8.2	10.1
5	35.8	29.5	31.7
10	58.2	51.3	55.9
25	85.6	79.8	82.4
IC50 (µM)	8.7	9.8	9.1

Visualization of Workflows and Pathways

Experimental Workflow for Bioactivity Screening

Caption: Experimental workflow for screening the bioactivity of the test compound.

Potential Anti-inflammatory Signaling Pathway

A common mechanism for anti-inflammatory action involves the inhibition of the NF-κB signaling pathway, which is a key regulator of pro-inflammatory gene expression[11][16].

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Biological Activity of Selected Natural and Synthetic Terpenoid Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological activity of terpene compounds produced by biotechnological methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Screening for Selective Anticancer Activity of 65 Extracts of Plants Collected in Western Andalusia, Spain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Bioassays for anticancer activities. | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Isolating 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the isolation of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, a polar, unsaturated sesquiterpenoid ketone. Given that this compound is a natural product, potentially found in plants of the Solanaceae family, the following guidance is based on established methodologies for the purification of similar polar terpenoids.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in isolating 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one?

A1: The primary challenges stem from the compound's polarity and potential for instability. The presence of both a hydroxyl and a ketone group makes it a relatively polar terpenoid, which can lead to difficulties in separation from other polar plant metabolites. Its unsaturated nature (dodeca-2,6,11-trien-4-one) also makes it susceptible to degradation through isomerization, oxidation, or polymerization, especially when exposed to heat, light, or acidic/basic conditions during extraction and purification.

Q2: What is a suitable starting material for the isolation of this compound?

A2: While the exact natural source may vary, sesquiterpenoids of this type are commonly found in plants, particularly in the family Solanaceae (which includes tomato, potato, and tobacco). The leaves, stems, or roots of a plant known to produce similar compounds would be the recommended starting material.

Q3: What extraction method is recommended to minimize degradation of the target compound?

A3: Maceration with a polar organic solvent such as methanol (B129727) or ethanol (B145695) at room temperature is a good starting point. This method is generally gentler than heat-based extraction techniques like Soxhlet extraction, which could induce degradation of the target compound. It is also advisable to perform the extraction in the dark to prevent photochemical reactions.

Q4: How can I remove non-polar impurities like fats and waxes from my initial extract?

A4: After obtaining a crude extract with a polar solvent, a common and effective method to remove non-polar impurities is liquid-liquid partitioning. Typically, the crude extract is dissolved in a mixture of methanol and water, and then partitioned against a non-polar solvent like hexane (B92381) or petroleum ether. The non-polar impurities will preferentially move into the non-polar solvent layer, while your more polar target compound will remain in the aqueous methanol layer.

Q5: My compound seems to be degrading during silica (B1680970) gel column chromatography. What could be the cause and how can I prevent it?

A5: The slightly acidic nature of standard silica gel can sometimes cause degradation of acid-sensitive compounds, such as certain unsaturated ketones which may undergo isomerization. If you suspect this is happening, you can try using deactivated silica gel (by adding a small percentage of water) or a different stationary phase altogether, such as Florisil® or alumina (B75360) (neutral or basic). Another option is to add a small amount of a non-volatile base, like triethylamine (B128534) (0.1-1%), to your mobile phase to neutralize the silica surface.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of the target compound in the crude extract.	1. Inefficient extraction solvent. 2. Degradation during extraction. 3. Incorrect plant part used.	1. Try a different solvent or a mixture of solvents (e.g., dichloromethane (B109758)/methanol). 2. Extract at a lower temperature and protect from light. 3. Consult literature for the localization of similar compounds in the plant.
The compound is not separating well from other polar compounds on a silica gel column.	1. Inappropriate solvent system. 2. Overloading the column.	1. Optimize the solvent gradient. Start with a less polar mobile phase and gradually increase the polarity. Consider using a ternary solvent system. 2. Reduce the amount of crude extract loaded onto the column.
Multiple spots are observed on TLC after purification, suggesting the compound is not pure.	1. Co-elution of isomers or closely related compounds. 2. Degradation on the TLC plate.	1. Use a different chromatographic technique for final purification, such as preparative HPLC with a C18 or a more polar column. 2. Spot the sample and develop the TLC plate immediately. Use fresh solvents.
The purified compound shows signs of degradation upon storage.	1. Oxidation. 2. Exposure to light or heat.	1. Store the compound under an inert atmosphere (e.g., argon or nitrogen). 2. Store at low temperatures (-20°C or -80°C) in a dark vial.

Data Presentation: Chromatographic Conditions

The following table summarizes typical chromatographic conditions used for the separation of polar sesquiterpenoids. These can be used as a starting point for developing a purification protocol for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Chromatography Technique	Stationary Phase	Mobile Phase (Gradient)	Detection	Typical Observations
Column Chromatography	Silica Gel (60-120 mesh)	Hexane:Ethyl Acetate (B1210297) (gradient from 100:0 to 0:100)	TLC with vanillin-sulfuric acid stain	Polar terpenoids will elute at higher concentrations of ethyl acetate.
Preparative HPLC	C18 (Reversed-Phase)	Acetonitrile (B52724):Water (gradient)	UV at 210-254 nm	The compound may elute at mid-range acetonitrile concentrations.
Preparative HPLC	HILIC (Hydrophilic Interaction)	Acetonitrile:Water (gradient with decreasing acetonitrile)	UV or ELSD	Provides better retention for highly polar compounds that elute too quickly on C18.

Experimental Protocols

Protocol 1: General Extraction and Fractionation

• Extraction: Air-dried and powdered plant material (e.g., from a Solanum species) is macerated with methanol (3 x 5 L for 1 kg of plant material) at room temperature for 48 hours for each extraction. The combined methanol extracts are then concentrated under reduced pressure to yield a crude extract.

• Liquid-Liquid Partitioning: The crude methanol extract is suspended in 500 mL of 90% aqueous methanol and partitioned against an equal volume of hexane (3x). The hexane fractions are discarded (or kept for analysis of non-polar compounds). The aqueous methanol fraction is then diluted with water to 50% methanol and partitioned against dichloromethane (3 x 500 mL). The dichloromethane fraction, which should contain the target compound, is collected and concentrated.

Protocol 2: Silica Gel Column Chromatography

• Column Packing: A glass column is packed with silica gel (60-120 mesh) in hexane.

• Sample Loading: The concentrated dichloromethane fraction from Protocol 1 is adsorbed onto a small amount of silica gel and loaded onto the top of the column.

• Elution: The column is eluted with a stepwise gradient of increasing polarity, starting with 100% hexane, followed by mixtures of hexane and ethyl acetate (e.g., 9:1, 8:2, 1:1), and finally 100% ethyl acetate.

• Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions containing the compound of interest (identified by its Rf value and staining with vanillin-sulfuric acid) are pooled and concentrated.

Visualizations

Caption: General workflow for the isolation of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Technical Support Center: Optimizing Extraction of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction yield of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, a natural product found in the Solanaceae family.[1][2] Given that this compound is a terpenoid ketone, the advice provided is based on established principles for the extraction of natural products, particularly terpenoids.[3][4]

Frequently Asked Questions (FAQs)

Q1: What type of solvent is most suitable for extracting 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one?

A1: The choice of solvent is critical and depends on the polarity of the target compound. 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one possesses both polar (hydroxyl and ketone groups) and non-polar (long hydrocarbon chain) characteristics. Therefore, solvents of intermediate polarity or solvent mixtures are often effective. A common starting point for terpenoid extraction is a 1:1 mixture of a non-polar solvent like hexane (B92381) and a more polar solvent like acetone.[5][6] It is recommended to perform small-scale pilot extractions with a range of solvents (e.g., hexane, ethyl acetate, acetone, methanol, and mixtures thereof) to determine the optimal solvent system for your specific plant material.

Q2: How can I minimize the degradation of the target compound during extraction?

A2: Terpenoids can be sensitive to heat and pH changes.[7] To minimize degradation, consider using low-temperature extraction methods such as maceration or Ultrasound-Assisted Extraction (UAE).[7][8] If a heat-assisted method like Soxhlet extraction is used, it's crucial to use the lowest possible temperature that still allows for efficient extraction and to minimize the extraction time. When removing the solvent post-extraction, use a rotary evaporator under reduced pressure to keep the temperature low.[7] Also, maintaining a neutral or slightly acidic pH during the extraction and purification process can help prevent structural changes.[7]

Q3: What are the most common reasons for low extraction yield?

A3: Low extraction yields can stem from several factors:

• Improper Solvent Selection: The solvent may not be optimal for solubilizing the target compound.[7][9]

• Suboptimal Extraction Parameters: Incorrect temperature, extraction time, or solvent-to-solid ratio can lead to inefficient extraction.[7]

• Incomplete Cell Lysis: The plant material may not be ground finely enough, preventing the solvent from accessing the compound.[10]

• Compound Degradation: As mentioned in Q2, thermal or pH-related degradation can reduce the final yield.[7]

• Losses During Work-up: Significant amounts of the compound can be lost during filtration, solvent evaporation, and purification steps.[9][11]

• Material Variability: The concentration of the target compound can vary depending on the plant's geographical origin, harvest time, and storage conditions.[12]

Q4: How can I improve the purity of my crude extract?

A4: After the initial extraction, the crude extract will contain a mixture of compounds.[13] To improve the purity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, various chromatographic techniques can be employed. A common approach is to use liquid-liquid partitioning to separate compounds based on their polarity, followed by column chromatography (e.g., using silica (B1680970) gel) with a carefully selected solvent gradient to isolate the target compound.[7]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction process.

Problem	Potential Cause	Recommended Solution
Low or No Yield of Target Compound	Inappropriate solvent selection.	Test a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone, methanol, and mixtures). A 1:1 hexane/acetone system is a good starting point for terpenoids.[5][6]
Insufficient extraction time or temperature.	Optimize extraction parameters. For maceration, increase the duration. For methods like Soxhlet, ensure the temperature is adequate for the solvent being used, while being mindful of potential thermal degradation.[7]
Poor quality or incorrect plant material.	Verify the identity and quality of the plant material. The concentration of secondary metabolites can vary significantly.[12]
Inefficient grinding of plant material.	Ensure the plant material is finely and uniformly powdered to maximize the surface area for solvent penetration.[7]
Extract is a complex mixture, difficult to purify	Non-selective extraction solvent.	Consider using a more selective solvent system identified through pilot extractions. Alternatively, employ a multi-step extraction, starting with a non-polar solvent to remove lipids and waxes before extracting with a more polar solvent.
Presence of interfering compounds (e.g., chlorophyll, tannins).	Pre-wash the plant material with a non-polar solvent like hexane to remove some interfering substances. Activated charcoal can also be used to remove pigments, but be aware that it can also adsorb the target compound.[11]
Formation of Emulsions during Liquid-Liquid Extraction	Interfacial tension between the two solvent phases is too low.	Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. Gentle swirling instead of vigorous shaking can also help prevent emulsion formation.
Compound Degrades During Solvent Removal	High temperature during evaporation.	Use a rotary evaporator under reduced pressure to lower the boiling point of the solvent.[7] Ensure the water bath temperature is kept as low as possible.
Inconsistent Results Between Batches	Variability in raw material.	Implement quality control measures for the incoming plant material. Standardize the source and pre-processing steps.[12]
Variations in the extraction procedure.	Strictly follow a standardized protocol for all extractions to ensure reproducibility.

Data Presentation

Experiment ID	Extraction Method	Solvent System	Solvent:Solid Ratio (v/w)	Temperature (°C)	Extraction Time (h)	Crude Yield (g)	Purity of Target (%)	Final Yield (mg)
EXP-001	Maceration	Hexane:Acetone (1:1)	10:1	25	48
EXP-002	Soxhlet	Ethyl Acetate	15:1	77	8
EXP-003	UAE	Methanol	20:1	40	1

Experimental Protocols

The following are detailed methodologies for key extraction techniques applicable to 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

1. Sample Preparation

• Drying: Air-dry the plant material in a well-ventilated area away from direct sunlight or use a laboratory oven at a low temperature (40-50°C) until a constant weight is achieved.[7]

• Grinding: Grind the dried plant material into a fine, uniform powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.[7]

2. Extraction Methods

• Maceration (Cold Extraction)

  • Weigh the powdered plant material and place it in a sealed container.

  • Add the chosen solvent or solvent system at a specific solid-to-solvent ratio (e.g., 1:10 w/v).[7]

  • Allow the mixture to stand at room temperature for a period of 48-72 hours, with occasional agitation.[7]

  • Separate the extract from the solid residue by filtration.

  • The solid residue can be re-extracted with fresh solvent to maximize yield.

  • Combine the filtrates for subsequent solvent evaporation.

• Soxhlet Extraction (Hot Extraction)

  • Place the powdered plant material in a thimble made of porous material.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Fill the distillation flask with the extraction solvent.

  • Heat the flask. The solvent will vaporize, travel up a distillation arm, and condense in the condenser. The condensed solvent will drip into the thimble containing the plant material.

  • Once the level of the solvent in the chamber reaches the top of a siphon arm, the solvent and extracted compounds are siphoned back into the distillation flask.

  • This process is repeated for a set duration (e.g., 8-12 hours).[7] Be cautious of potential thermal degradation of the target compound.[7]

• Ultrasound-Assisted Extraction (UAE)

  • Place the powdered plant material in a flask and add the extraction solvent.

  • Place the flask in an ultrasonic bath.

  • The ultrasonic waves create cavitation bubbles, which collapse and disrupt the plant cell walls, enhancing solvent penetration and extraction efficiency.[8]

  • This method typically requires shorter extraction times and can be performed at lower temperatures compared to Soxhlet extraction, reducing the risk of thermal degradation.[7][8]

3. Post-Extraction Processing

• Filtration: Remove solid plant material from the crude extract by vacuum filtration.

• Solvent Evaporation: Concentrate the extract by removing the solvent using a rotary evaporator under reduced pressure at a low temperature (e.g., 40°C).[7]

• Purification: Further purify the concentrated extract using chromatographic techniques like column chromatography to isolate 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Visualizations

Caption: A generalized workflow for the extraction and isolation of the target compound.

Caption: A decision tree for troubleshooting low extraction yields.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Extraction and Analysis of Terpenes/Terpenoids. | Semantic Scholar [semanticscholar.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Frontiers | Determination of Terpenoid Content in Pine by Organic Solvent Extraction and Fast-GC Analysis [frontiersin.org]
• 6. frontiersin.org [frontiersin.org]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 9. radleys.com [radleys.com]
• 10. Maximizing Yield from Nucleic Acid Extraction/Purification: A Troubleshooting Guide - IMCS [imcstips.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. elitextraction.com [elitextraction.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purifying 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one?

A1: The primary purification techniques for a hydroxy-ketone compound like 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one include column chromatography, recrystallization, and High-Performance Liquid Chromatography (HPLC). The choice of method depends on the nature of the impurities, the required purity level, and the scale of the purification.

Q2: How can I assess the purity of my sample?

A2: Purity assessment can be performed using several analytical techniques. Thin-Layer Chromatography (TLC) is a quick and simple method for monitoring the progress of a reaction and purification. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) can provide quantitative information about the purity of the sample. Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for structural confirmation and purity determination.

Q3: What types of impurities are commonly found with 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one?

A3: While specific impurities depend on the synthetic route, common contaminants for similar compounds may include starting materials, reagents, side-products from incomplete reactions (e.g., isomers, over-oxidized or reduced products), and solvents used in the synthesis or extraction process.

Q4: Can I use a bisulfite extraction to purify this ketone?

A4: A bisulfite extraction is a chemical method used to purify aldehydes and some reactive ketones.[1][2][3] This technique relies on the formation of a water-soluble bisulfite adduct.[1][2][3] The applicability to 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one would depend on the steric hindrance around the ketone group. A pilot experiment on a small scale is recommended to test its effectiveness.

Troubleshooting Guides

Column Chromatography Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Compound from Impurities	- Inappropriate solvent system (eluent).- Column overloading.- Improperly packed column (channeling).	- Optimize Solvent System: Use TLC to test different solvent systems for better separation. A good starting point for non-polar compounds is a hexane/ethyl acetate (B1210297) mixture.[4]- Reduce Sample Load: Ensure the amount of crude sample is appropriate for the column size.- Repack Column: Ensure the silica (B1680970) gel is packed uniformly without air bubbles or cracks.[4]
Compound Elutes Too Quickly or Too Slowly	- Solvent system is too polar or not polar enough.	- Adjust Solvent Polarity: If the compound elutes too quickly, decrease the polarity of the eluent. If it elutes too slowly, gradually increase the polarity.[4]
Streaking or Tailing of Bands	- Sample is not fully dissolved in the loading solvent.- Interaction of the compound with the silica gel.	- Ensure Complete Dissolution: Dissolve the sample completely in a minimal amount of the initial eluent before loading.- Add Modifier: Consider adding a small amount of a polar solvent like methanol (B129727) or a few drops of acetic acid to the eluent to minimize strong interactions with the silica gel.

Recrystallization Issues

Issue	Possible Cause(s)	Troubleshooting Steps
No Crystals Form Upon Cooling	- Solution is not saturated.- The chosen solvent is not suitable.	- Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[5]- Evaporate Excess Solvent: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[6]- Solvent Screening: Perform solubility tests to find a more suitable solvent or solvent pair. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[6][7]
Oily Precipitate Forms Instead of Crystals	- The boiling point of the solvent is higher than the melting point of the compound.- Impurities are preventing crystal lattice formation.	- Choose a Lower-Boiling Solvent: Select a solvent with a boiling point below the melting point of your compound.- Pre-purification: Consider a preliminary purification step like column chromatography to remove significant impurities before recrystallization.
Low Recovery of Pure Compound	- Too much solvent was used.- The compound has significant solubility in the cold solvent.	- Use Minimum Solvent: Dissolve the compound in the minimum amount of hot solvent required.[6]- Cool Thoroughly: Ensure the solution is cooled to a low enough temperature (e.g., in an ice bath) to maximize crystal formation.[8]

Experimental Protocols

General Protocol for Column Chromatography

• Column Preparation: Securely clamp a glass column in a vertical position. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.[4]

• Slurry Packing: In a beaker, create a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.[4]

• Sample Loading: Dissolve the crude 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one in a minimal amount of the eluent. Carefully add the sample solution to the top of the silica bed.

• Elution: Add the eluent to the top of the column and begin collecting fractions. The polarity of the eluent can be gradually increased to elute compounds with higher polarity.[4]

• Fraction Analysis: Analyze the collected fractions using TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified compound.

General Protocol for Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude compound in various solvents at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but not when cold.[6][7]

• Dissolution: Place the crude compound in an Erlenmeyer flask and add the chosen solvent dropwise while heating and stirring until the compound just dissolves.[5][7]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel.

• Cooling: Allow the hot solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[8]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[6]

• Drying: Dry the purified crystals, for example, by leaving them under vacuum.[8]

Visualizations

Caption: General purification workflow for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

References

• 1. youtube.com [youtube.com]
• 2. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one in solution?

A1: As a terpenoid with multiple functional groups (hydroxyl, ketone, and carbon-carbon double bonds), the stability of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one in solution can be influenced by several factors. These include the choice of solvent, the pH of the solution, exposure to light (especially UV light), temperature, and the presence of oxidizing or reducing agents.[1][2] Terpenoids are generally susceptible to oxidation and isomerization.[1]

Q2: What are the recommended storage conditions for solutions of this compound?

A2: To minimize degradation, solutions of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one should be stored at low temperatures, protected from light, and in a tightly sealed container to prevent solvent evaporation and exposure to air. For long-term storage, keeping the solutions under an inert atmosphere (e.g., argon or nitrogen) is advisable.

Q3: Which solvents are recommended for dissolving 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one?

A3: The choice of solvent can significantly impact the stability of terpenoids.[3] Generally, aprotic solvents of moderate polarity are a good starting point. It is crucial to use high-purity, anhydrous solvents, as impurities or water can catalyze degradation reactions. The ideal solvent should be determined experimentally by conducting stability studies in a few selected candidates. Most terpenoids are soluble in organic solvents and generally insoluble in water.[1]

Q4: What are the potential degradation pathways for this molecule?

A4: Given its structure, potential degradation pathways include:

• Oxidation: The hydroxyl group and the double bonds are susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal impurities.

• Isomerization: The double bonds can undergo isomerization, especially when exposed to acid, base, or light.

• Dehydration: The tertiary alcohol may be prone to dehydration under acidic conditions.

• Polymerization: Like many unsaturated compounds, it may be susceptible to polymerization over time.

Troubleshooting Guide

Problem 1: I am observing a rapid loss of my compound in solution, even when stored at low temperatures. What could be the cause?

Answer:

• Solvent Purity: Ensure you are using high-purity, anhydrous solvents. Peroxides in aged ethers or other reactive impurities can degrade your compound.

• pH: If your solvent is not buffered, trace acidic or basic impurities could be catalyzing degradation. Consider using a non-reactive buffer if your experimental design allows.

• Container Material: The compound might be adsorbing to the surface of your storage container. Using silanized glass vials can mitigate this issue.

• Dissolved Oxygen: Oxygen dissolved in the solvent can lead to oxidative degradation. Degassing the solvent before use by sparging with an inert gas (argon or nitrogen) is recommended.

Problem 2: The color of my solution changes over time. What does this indicate?

Answer: A change in color often suggests the formation of degradation products that absorb visible light. This could be due to oxidation or other rearrangements of the molecule's structure. It is a strong indicator of instability. You should attempt to identify the degradation products using techniques like LC-MS or GC-MS.

Problem 3: I am seeing unexpected peaks in my HPLC/GC analysis. How can I determine if they are degradation products?

Answer:

• Forced Degradation Study: Intentionally expose your compound to harsh conditions (e.g., acid, base, peroxide, heat, light) for a short period. Analyze the resulting solution by HPLC/GC. The new peaks that appear are likely degradation products. This can help you identify the peaks in your aged samples.

• Mass Spectrometry: Analyze the unexpected peaks by mass spectrometry (LC-MS or GC-MS) to determine their molecular weights. This information can provide clues about the degradation pathway (e.g., an increase of 16 amu may suggest oxidation).

Data and Protocols

Factors Influencing Terpenoid Stability

Factor	Potential Impact on 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one	Mitigation Strategies
pH	Acidic or basic conditions can catalyze isomerization of double bonds or dehydration of the tertiary alcohol.	Use neutral, buffered solutions where possible. Avoid strong acids and bases.
Light	UV radiation can provide the energy for isomerization and oxidation reactions.	Store solutions in amber vials or wrap containers in aluminum foil. Work in a dimly lit area.
Temperature	Higher temperatures accelerate the rate of all chemical reactions, including degradation.	Store solutions at low temperatures (e.g., -20°C or -80°C). Avoid repeated freeze-thaw cycles.
Oxygen	Molecular oxygen can lead to oxidative degradation of the double bonds and the alcohol functional group.	Use degassed solvents. Store solutions under an inert atmosphere (argon or nitrogen).
Solvent	Protic solvents may participate in degradation reactions. Impurities in solvents (e.g., peroxides) can be highly destructive.	Use high-purity, anhydrous, aprotic solvents. Test stability in a range of solvents to find the most suitable one.

Recommended Analytical Methods for Stability Assessment

Analytical Technique	Purpose	Key Parameters to Monitor
High-Performance Liquid Chromatography (HPLC)	Quantify the concentration of the parent compound and detect the formation of non-volatile degradation products.	Peak area of the parent compound, appearance of new peaks, changes in retention time.
Gas Chromatography (GC)	Suitable for analyzing volatile terpenoids and their degradation products.	Peak area of the parent compound, appearance of new peaks.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identify the molecular weights of degradation products to help elucidate degradation pathways.	Mass-to-charge ratio (m/z) of parent and new peaks.
UV-Vis Spectroscopy	Can be used for a quick assessment of degradation if the compound or its degradation products have a chromophore.	Changes in the absorption spectrum, such as a shift in λmax or a change in absorbance.

Experimental Protocols

Protocol 1: General Stability Assessment in a Selected Solvent

• Stock Solution Preparation: Prepare a stock solution of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one of known concentration in the chosen high-purity solvent.

• Aliquoting: Aliquot the stock solution into multiple amber, silanized glass vials.

• Inert Atmosphere: If possible, flush the headspace of each vial with an inert gas (argon or nitrogen) before sealing.

• Storage Conditions: Store the vials under different conditions to be tested (e.g., -80°C, -20°C, 4°C, room temperature, and an elevated temperature like 40°C). Include a set of vials exposed to ambient light and another set protected from light at each temperature.

• Time Points: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), remove one vial from each storage condition.

• Analysis: Analyze the samples immediately by a suitable quantitative method (e.g., HPLC) to determine the concentration of the remaining parent compound.

• Data Analysis: Plot the concentration of the parent compound versus time for each condition to determine the degradation kinetics.

Visualizations

Caption: Hypothetical degradation pathways for the target compound.

Caption: General workflow for stability assessment experiments.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. researchgate.net [researchgate.net]
• 3. Effects of solvent—solvent fractionation on the total terpenoid content and in vitro anti‐inflammatory activity of Serevenia buxifolia bark extract - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low yield in the synthesis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

A plausible and common synthetic route for this molecule involves a two-step process: an Aldol (B89426) condensation to form an α,β-unsaturated ketone, followed by a Grignard reaction to introduce the tertiary alcohol. Low yields can arise from challenges in either of these critical steps.

Troubleshooting Guide

This guide addresses specific issues that can lead to low yields and provides potential solutions.

Part 1: Aldol Condensation for the α,β-Unsaturated Ketone Intermediate

The first stage of the synthesis likely involves the condensation of a ketone, such as 6-methyl-5-hepten-2-one, with an appropriate aldehyde to form the unsaturated ketone backbone.

Issue 1: Low Conversion of Starting Materials in Aldol Condensation

• Question: I am observing a large amount of unreacted starting materials after the Aldol condensation reaction time. What could be the cause?

• Answer: Low conversion in Aldol condensations can be due to several factors:

  • Insufficient Base or Inappropriate Base Strength: The enolate formation is a crucial step and requires a suitable base. If the base is too weak, the enolate concentration will be too low for the reaction to proceed efficiently.

  • Unfavorable Equilibrium: The Aldol addition is a reversible reaction, and the equilibrium might not favor the product.[1]

  • Low Reaction Temperature: While lower temperatures can help control side reactions, they can also slow down the desired reaction rate.

Troubleshooting Steps:

Parameter	Potential Solution	Rationale
Base	Increase the concentration of the base or switch to a stronger base (e.g., from NaOH to LDA).	A stronger base will lead to a higher concentration of the enolate, driving the reaction forward.
Temperature	Gradually increase the reaction temperature.	Higher temperatures can help overcome the activation energy barrier and shift the equilibrium towards the product, especially if a dehydration step to the conjugated enone is desired.[1]
Water Removal	Use a Dean-Stark apparatus to remove water as it is formed.	Removing the water byproduct will drive the equilibrium towards the formation of the α,β-unsaturated ketone.

Issue 2: Formation of Multiple Side Products in Aldol Condensation

• Question: My reaction mixture shows multiple spots on TLC, and the NMR of the crude product is very complex. How can I improve the selectivity?

• Answer: The formation of multiple products is a common issue in Aldol condensations, often due to self-condensation of the starting ketone or multiple condensation events.[1][2]

  • Self-Condensation: The enolate of the ketone can react with another molecule of the same ketone.

  • Crossed-Aldol Complexity: If both carbonyl compounds can form an enolate, a mixture of up to four products can be formed.[2]

Troubleshooting Steps:

Parameter	Potential Solution	Rationale
Order of Addition	Slowly add the ketone to a solution of the aldehyde and the base.	This keeps the concentration of the enolizable ketone low, minimizing self-condensation.
Choice of Reactants	Use a non-enolizable aldehyde if possible.	This eliminates one of the possible enolates, simplifying the product mixture.[2]
Catalyst	Employ a more selective catalyst system.	Catalysts like primary amines on water or synergistic gold-iron systems have been shown to improve selectivity in crossed Aldol reactions.[3][4][5]

Quantitative Data from Analogous Aldol Condensations:

The following table summarizes yields for the Aldol condensation of various aromatic aldehydes with ketones under different catalytic conditions, which can provide insights into optimizing your reaction.

Aldehyde	Ketone	Catalyst/Base	Solvent	Temperature	Yield (%)
Benzaldehyde	Acetone	Potassium Glycinate	Water/Acetone	Room Temp	58
4-Methoxybenzaldehyde	Acetone	Potassium Glycinate	Water/Acetone	Room Temp	61
Furfural	Cyclohexanone	Potassium Glycinate	Water/Cyclohexanone	Room Temp	63
Benzaldehyde	Acetone	NaOH	Ethanol (B145695)/Water	Room Temp	~90 (crude)

Data adapted from analogous reactions reported in the literature.[3][6]

Part 2: Grignard Reaction for the Tertiary Alcohol

The second stage involves the addition of a Grignard reagent, likely a vinyl magnesium halide, to the α,β-unsaturated ketone to form the desired 10-hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Issue 3: Low Yield of the Tertiary Alcohol in the Grignard Reaction

• Question: The yield of my target tertiary alcohol is very low after the Grignard reaction and workup. What are the likely causes?

• Answer: Low yields in Grignard reactions are often due to the high reactivity and basicity of the Grignard reagent, which can lead to several side reactions.

  • Reaction with Water: Grignard reagents are extremely sensitive to moisture and will be quenched by any protic solvent.[7]

  • Enolization of the Ketone: The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, leading to the recovery of the starting ketone after workup.[8]

  • 1,4-Conjugate Addition: With α,β-unsaturated ketones, Grignard reagents can undergo 1,4-addition (Michael addition) in addition to the desired 1,2-addition to the carbonyl group.[9][10]

  • Reduction of the Ketone: If the Grignard reagent has a β-hydrogen, it can reduce the ketone to a secondary alcohol.[8]

Troubleshooting Steps:

Parameter	Potential Solution	Rationale
Anhydrous Conditions	Thoroughly dry all glassware and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	To prevent the Grignard reagent from being destroyed by water.[7]
Temperature	Perform the reaction at a low temperature (e.g., -78 °C to 0 °C).	Lower temperatures can favor the 1,2-addition over enolization and 1,4-addition.
Addition Rate	Add the Grignard reagent slowly to the solution of the ketone.	This helps to control the exothermicity of the reaction and can improve selectivity.
Lewis Acid Additives	Add a Lewis acid such as cerium(III) chloride (CeCl₃).	CeCl₃ is known to chelate to the carbonyl oxygen, increasing its electrophilicity and promoting 1,2-addition.

Quantitative Data from an Analogous Grignard Reaction:

The following table provides an example of the reaction conditions and yield for the addition of a Grignard reagent to an α,β-unsaturated ketone.

Substrate	Grignard Reagent	Solvent	Temperature	Yield (%)
Chalcone	Phenylmagnesium bromide	THF	0 °C to RT	~95

Data adapted from a similar reaction type.

Frequently Asked Questions (FAQs)

Q1: How can I be sure my Grignard reagent has formed successfully?

A1: Successful formation of a Grignard reagent is often indicated by the disappearance of the magnesium metal and the formation of a cloudy, greyish, or brownish solution. For a more quantitative assessment, you can titrate a small aliquot of the Grignard solution against a standard solution of an alcohol (like sec-butanol) with a colorimetric indicator (e.g., 1,10-phenanthroline).

Q2: My Aldol condensation reaction seems to stall. What can I do?

A2: If the reaction stalls, you can try gently heating the reaction mixture. This can often drive the dehydration of the intermediate aldol addition product to the more stable conjugated enone, thus pulling the overall reaction to completion.[11]

Q3: I am getting a mixture of 1,2- and 1,4-addition products in my Grignard reaction. How can I favor the 1,2-addition?

A3: To favor the desired 1,2-addition to the carbonyl group, you can:

• Use a more reactive organolithium reagent instead of a Grignard reagent.

• As mentioned in the troubleshooting guide, add a Lewis acid like CeCl₃ to the reaction mixture before adding the Grignard reagent.

• Perform the reaction at a very low temperature.

Q4: What are the best practices for purifying the final product, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one?

A4: The final product is a relatively nonpolar, high-boiling point liquid. Purification is typically achieved by:

• Aqueous Workup: Carefully quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Extract the product into a suitable organic solvent like diethyl ether or ethyl acetate (B1210297).

• Washing: Wash the organic layer with brine to remove any remaining water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) and then remove the solvent under reduced pressure.

• Chromatography: The crude product can be purified by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexanes.

Experimental Protocols

The following are generalized protocols for the key reactions. Researchers should adapt these based on their specific substrates and laboratory conditions.

Protocol 1: General Procedure for Base-Catalyzed Aldol Condensation

• To a stirred solution of the aldehyde (1.0 equivalent) and ketone (1.0-1.2 equivalents) in ethanol or a similar solvent, add a solution of sodium hydroxide (B78521) (e.g., 15 M aqueous solution, 0.1 equivalents) dropwise at room temperature.[6]

• Stir the reaction mixture at room temperature for a specified time (e.g., 15 minutes to several hours) and monitor the progress by TLC.[12]

• If the reaction is slow or stalls, gently heat the mixture to promote dehydration.[12]

• Upon completion, cool the mixture in an ice bath to induce precipitation of the product.

• Isolate the crude product by vacuum filtration and wash with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified α,β-unsaturated ketone.[6]

Protocol 2: General Procedure for Grignard Reaction with an α,β-Unsaturated Ketone

• Preparation of the Grignard Reagent:

  • Set up an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere.

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a solution of the appropriate vinyl halide (1.0 equivalent) in anhydrous diethyl ether or THF dropwise to the magnesium turnings. A small crystal of iodine can be added to initiate the reaction.[13]

  • Maintain a gentle reflux until the magnesium is consumed.

• Reaction with the Ketone:

  • Cool the freshly prepared Grignard reagent in an ice bath.

  • Slowly add a solution of the α,β-unsaturated ketone (1.0 equivalent) in anhydrous ether or THF to the Grignard reagent.

  • Allow the reaction to stir at a low temperature for a period of time, monitoring by TLC.

• Workup:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude tertiary alcohol.

  • Purify the crude product by column chromatography.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: A logical workflow for diagnosing and addressing low yields.

Experimental Workflow for Synthesis

Caption: A typical experimental workflow for the synthesis.

References

• 1. tminehan.com [tminehan.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. Regioselective Crossed Aldol Reactions under Mild Conditions via Synergistic Gold-Iron Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 10.6 Reactions of Alkyl Halides: Grignard Reagents – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. Grignard Reaction [organic-chemistry.org]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. 6.5 Reactions of α,β-unsaturated Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. amherst.edu [amherst.edu]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Degradation Pathways of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. The information addresses potential degradation pathways and common issues that may be encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one under stress conditions?

A1: Based on the structure of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, which contains an α,β-unsaturated ketone and a tertiary alcohol, the primary degradation pathways are expected to be hydrolysis, oxidation, and photolysis.[1][2]

• Hydrolytic Degradation: The molecule could be susceptible to hydrolysis, particularly under acidic or basic conditions. The α,β-unsaturated ketone moiety could potentially undergo cleavage at the double bond.[3]

• Oxidative Degradation: The tertiary alcohol and the allylic positions are susceptible to oxidation. This can lead to the formation of various smaller ketones, aldehydes, and carboxylic acids.[4] Strong oxidizing agents can cleave carbon-carbon bonds.[4]

• Photolytic Degradation: α,β-unsaturated ketones can undergo various photochemical reactions upon exposure to UV light, including isomerization, cyclization, or degradation into smaller molecules.[5][6][7]

Q2: What are the expected degradation products from these pathways?

A2: The expected degradation products would vary depending on the specific stress conditions.

• Hydrolysis: May yield smaller ketones and aldehydes resulting from the cleavage of the carbon chain.

• Oxidation: Could produce a variety of smaller chain carboxylic acids, ketones, and aldehydes. For instance, oxidative cleavage at the double bond could yield smaller carbonyl compounds.

• Photolysis: May result in isomeric products or fragmentation into smaller volatile compounds.

Q3: How can I set up a forced degradation study for this compound?

A3: A forced degradation or stress testing study is crucial for understanding the intrinsic stability of the molecule and identifying potential degradants.[1][8][9] The study should expose the compound to various stress conditions, including:

• Acidic and Basic Hydrolysis: Treat the compound with dilute HCl and NaOH at elevated temperatures.

• Oxidation: Expose the compound to a solution of hydrogen peroxide.

• Thermal Stress: Subject the solid compound to dry heat.

• Photostability: Expose the compound to UV and visible light as per ICH Q1B guidelines.[10]

The extent of degradation should be targeted at 5-20% to ensure that the degradation products are representative and can be adequately characterized.[10]

Troubleshooting Guides

HPLC Analysis Issues

Problem	Possible Cause	Troubleshooting Steps
Ghost peaks in the chromatogram.	Contamination of the mobile phase, sample, or column. Carryover from previous injections.[11]	Use high-purity solvents and freshly prepared mobile phase. Implement a needle wash step in the autosampler. Run blank injections to identify the source of contamination.[11]
Peak tailing or fronting.	Column degradation or contamination.[12][13] Incompatible sample solvent with the mobile phase. Active sites on the column.	Use a guard column to protect the analytical column. Ensure the sample is dissolved in a solvent similar in strength to the mobile phase. Consider using a column with a different stationary phase or end-capping.
Inconsistent retention times.	Fluctuations in temperature or mobile phase composition.[11] Leaks in the HPLC system.	Use a column oven for temperature control. Ensure the mobile phase is well-mixed and degassed. Perform regular system maintenance and leak checks.
Appearance of unexpected peaks during analysis.	On-column degradation of the analyte.[14] Reaction with mobile phase components.	Modify mobile phase pH or composition. Reduce the residence time on the column by adjusting the gradient or flow rate.[14]

GC-MS Analysis Issues

Problem	Possible Cause	Troubleshooting Steps
Disappearance or reduced size of the analyte peak.	Thermal degradation in the injector port.[15] System activity (active sites in the liner or column).[15]	Optimize the injector temperature to the lowest possible value that allows for efficient volatilization. Use an inert liner and column. Check for and eliminate leaks in the system.[16][17]
Presence of degradation product peaks.	The compound is thermally labile.	Consider derivatization to increase thermal stability. Use a milder injection technique like cool on-column injection.
Baseline noise or drift.	Column bleed.[16] Contamination in the carrier gas or injector.	Condition the column properly. Use high-purity carrier gas with appropriate traps. Regularly clean the injector port and replace the septum and liner.[17]
Peak splitting.	Improper column installation.[17] Co-elution with an interfering compound.	Ensure the column is installed correctly with the appropriate ferrule. Optimize the temperature program to improve separation.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Heat at 60°C for 48 hours. Cool, neutralize with 0.1 N NaOH, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Heat at 60°C for 48 hours. Cool, neutralize with 0.1 N HCl, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature for 48 hours. Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Thermal Degradation: Store the solid compound in a hot air oven at 80°C for 7 days. Dissolve the stressed sample in the mobile phase to a final concentration of 100 µg/mL.

• Photolytic Degradation: Expose the solid compound and a solution of the compound (100 µg/mL in mobile phase) to UV light (254 nm) and visible light for 7 days.

• Analysis: Analyze all stressed samples, along with a control sample (unstressed), by a stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 60% B to 95% B over 20 minutes, hold at 95% B for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

Data Presentation

Table 1: Summary of Forced Degradation Results (Hypothetical)

Stress Condition	% Degradation	Number of Degradants	Major Degradant (RT, min)
0.1 N HCl, 60°C, 48h	15.2	3	8.5
0.1 N NaOH, 60°C, 48h	21.8	4	7.2, 9.1
3% H₂O₂, RT, 48h	18.5	5	6.4, 10.3
Dry Heat, 80°C, 7d	8.3	2	11.2
UV Light, 7d	25.1	6	5.9, 12.4

Visualizations

Caption: Plausible degradation pathways of the target compound.

Caption: General workflow for a forced degradation study.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 3. US4810824A - Hydrolysis of activated olefinic ketones and aldehydes - Google Patents [patents.google.com]
• 4. Ketone - Wikipedia [en.wikipedia.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. Photochemical deconjugation of α,β-unsaturated ketones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. biopharminternational.com [biopharminternational.com]
• 9. acdlabs.com [acdlabs.com]
• 10. fdm-makers.com [fdm-makers.com]
• 11. medikamenterqs.com [medikamenterqs.com]
• 12. biorelevant.com [biorelevant.com]
• 13. ijprajournal.com [ijprajournal.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. youtube.com [youtube.com]
• 16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 17. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

"solubility enhancement of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one for bioassays"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with lipophilic compounds, such as 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, in bioassay development.

Frequently Asked Questions (FAQs)

Q1: My compound, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, is precipitating in my aqueous bioassay medium. What is the likely cause?

A1: Precipitation is a common issue with hydrophobic compounds when introduced into aqueous environments. The long hydrocarbon chain and ketone/hydroxyl functional groups in the putative structure of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one suggest it is lipophilic, meaning it has poor water solubility. When the concentration of the compound exceeds its aqueous solubility limit, it will precipitate out of the solution.

Q2: What are the initial steps to improve the solubility of my compound for a cell-based assay?

A2: A good starting point is to use a small percentage of a water-miscible organic solvent, also known as a co-solvent, to prepare a stock solution.[1][2][3] Dimethyl sulfoxide (B87167) (DMSO) is a widely used co-solvent due to its high solubilizing capacity for many nonpolar compounds and its miscibility with water.[1] It is crucial to keep the final concentration of the co-solvent in the assay medium low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[4][5]

Q3: I am observing cell toxicity in my assay, even at low concentrations of my compound. Could the solvent be the issue?

A3: Yes, the solvent can induce toxicity. While DMSO is common, its final concentration is critical.[4] It is recommended to run a vehicle control (assay medium with the same final concentration of the solvent, e.g., DMSO, but without your compound) to assess the solvent's effect on cell viability.[4][5] If toxicity is observed, consider reducing the DMSO concentration or exploring alternative, less toxic co-solvents.[1]

Q4: Are there alternatives to co-solvents for improving solubility?

A4: Absolutely. Several techniques can be employed, often in combination:

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, forming inclusion complexes that are more water-soluble.[6][7][8][9] Beta-cyclodextrin derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are frequently used.[7]

• Surfactants: These molecules can form micelles that entrap hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[2]

• Nanoparticle Formulations: Reducing the particle size of the compound to the nanometer range can significantly increase its surface area and dissolution rate.[10][11][12][13][14]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Compound precipitates upon dilution of stock solution into aqueous buffer.	The aqueous solubility of the compound is exceeded.	1. Decrease the final concentration of the compound. 2. Increase the concentration of the co-solvent in the final solution (ensure it remains below cytotoxic levels). 3. Explore alternative solubilization techniques such as cyclodextrins or nanoparticle formulations.
Inconsistent assay results or poor dose-response curves.	The compound may not be fully dissolved, leading to inaccurate concentrations.	1. Visually inspect all solutions for any signs of precipitation. 2. Vortex stock solutions thoroughly before each use. 3. Consider preparing fresh dilutions for each experiment. 4. Validate the solubility of your compound under the specific assay conditions.
High background signal or assay interference.	The solubilizing agent (e.g., DMSO, cyclodextrin) may be interfering with the assay components.	1. Run appropriate vehicle controls to quantify the effect of the solubilizing agent. 2. If interference is observed, screen for alternative solubilizing agents that are compatible with your assay system.
Observed cytotoxicity is not dose-dependent on the compound.	The solvent or other formulation excipients are causing cell death.	1. Determine the maximum non-toxic concentration of the solvent and other excipients in a separate cytotoxicity assay. 2. Ensure all experimental concentrations are below this threshold.

Experimental Protocols

Protocol 1: Preparation of a Co-Solvent Stock Solution

• Objective: To prepare a concentrated stock solution of a hydrophobic compound using a water-miscible organic solvent.

• Materials:

  • 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one (or other hydrophobic compound)

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh out a precise amount of the compound (e.g., 10 mg).

  • Add a calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution vigorously until the compound is completely dissolved. A brief sonication in a water bath may aid dissolution.

  • Visually inspect the solution to ensure there are no visible particles.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Determination of Maximum Tolerated Solvent Concentration

• Objective: To determine the highest concentration of a co-solvent that can be used in a cell-based assay without significantly affecting cell viability.

• Materials:

  • Cell line of interest

  • Complete cell culture medium

  • Co-solvent (e.g., DMSO)

  • 96-well cell culture plates

  • Cell viability reagent (e.g., MTT, PrestoBlue)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the co-solvent in complete cell culture medium to achieve a range of final concentrations (e.g., 0.01%, 0.1%, 0.5%, 1%, 2%, 5%).

  • Include a "no solvent" control (medium only).

  • Replace the existing medium in the wells with the medium containing the different solvent concentrations.

  • Incubate the plate for the same duration as the planned bioassay (e.g., 24, 48, or 72 hours).

  • At the end of the incubation period, assess cell viability using a standard assay.

  • Plot cell viability against the solvent concentration to determine the maximum non-toxic concentration.

Quantitative Data Summary

The following tables present hypothetical data to illustrate the potential improvements in aqueous solubility using different enhancement techniques. This data is for exemplary purposes only and must be experimentally determined for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Table 1: Solubility of a Hypothetical Hydrophobic Compound in Different Solvents

Solvent System	Apparent Solubility (µg/mL)	Fold Increase vs. Water
Water	< 0.1	-
Water + 0.5% DMSO	5.2	> 52
Water + 1% Tween® 80	15.8	> 158
10% HP-β-CD in Water	45.3	> 453

Table 2: Effect of DMSO Concentration on Cell Viability (Hypothetical Data)

Final DMSO Concentration (%)	Cell Viability (%)
0 (Control)	100
0.1	98.5
0.5	95.2
1.0	85.1
2.0	60.7
5.0	15.3

Visualizations

Caption: Workflow for solubility testing and bioassay preparation.

Caption: Troubleshooting logic for compound precipitation issues.

References

• 1. wjbphs.com [wjbphs.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 5. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. alzet.com [alzet.com]
• 8. touroscholar.touro.edu [touroscholar.touro.edu]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Drug nanoparticles: formulating poorly water-soluble compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nanocrystals of Poorly Soluble Drugs: Drug Bioavailability and Physicochemical Stability | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. NANOPARTICLE TECHNOLOGY: FORMULATING POORLY WATER-SOLUBLE COMPOUNDS: A REVIEW | Semantic Scholar [semanticscholar.org]

Technical Support Center: Interference in Bioassays with 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

This technical support guide is intended for researchers, scientists, and drug development professionals who may encounter unexpected or inconsistent results in biological assays when working with 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. While there is a lack of specific documented evidence of assay interference for this particular compound in scientific literature, its structural characteristics as a sesquiterpenoid suggest a potential for interactions. This resource provides a framework for identifying and mitigating potential interference from this and structurally related molecules.

Frequently Asked Questions (FAQs)

Q1: What is 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one and why should I be concerned about potential bioassay interference?

A1: 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one is a sesquiterpenoid. Compounds of this class are natural products that can sometimes interact non-specifically with assay components, leading to misleading results.[1][2] Concern for interference is based on general principles of assay interference by natural products, not on specific reported instances for this compound.

Q2: What are the common mechanisms by which a compound like this might interfere with my bioassay?

A2: Potential mechanisms of interference for a lipophilic, natural product-like compound include:

• Non-specific Protein Interaction: The hydrophobic nature of the molecule can lead to interactions with various proteins, including enzymes and receptors, potentially altering their conformation and function.

• Membrane Perturbation: Lipophilic compounds can disrupt cell membranes, which can trigger various cellular pathways and lead to artifacts in cell-based assays.[1]

• Fluorescence Quenching/Enhancement: The compound might interfere with fluorescence-based assays by absorbing light at excitation or emission wavelengths or by interacting with fluorescent probes.

• Chemical Reactivity: The presence of reactive functional groups could lead to covalent modification of assay reagents or biological molecules.[3]

• Inhibition of Reporter Enzymes: The compound could directly inhibit reporter enzymes like luciferase, leading to a false interpretation of the intended biological readout.[4]

Q3: What are the initial signs that suggest my compound might be causing interference?

A3: Be suspicious of interference if you observe:

• Irreproducible results between experiments.

• Dose-response curves with unusual shapes (e.g., steep drop-offs, U-shaped curves).

• Activity in negative controls or lack of activity in positive controls.

• High variability between replicate wells.

• Discrepancies between different types of assays measuring the same biological endpoint.

Troubleshooting Guides

Issue 1: Inconsistent or Non-reproducible Results in Cell-Based Assays

• Symptoms: High variability between replicate wells, or results that change significantly between experiments performed on different days.

• Possible Cause: The compound may be unstable in your assay medium, or its effects may be highly dependent on cell density or passage number. Lipophilic compounds can also adhere to plasticware, leading to inconsistent concentrations.

• Troubleshooting Steps:

  • Assess Compound Stability: Use analytical methods like HPLC to determine the stability of the compound in your assay medium over the time course of the experiment.

  • Control for Cell State: Use cells within a narrow passage number range and ensure consistent cell seeding densities.

  • Use Low-Binding Plates: Consider using low-protein-binding microplates to minimize the loss of your compound to the plastic surface.

  • Run a Procedural Blank: Test the effect of the vehicle (e.g., DMSO) at the same concentration used for your compound to rule out solvent effects.[5]

Issue 2: Unexpected Cytotoxicity in Proliferation Assays (e.g., MTT, XTT)

• Symptoms: A significant decrease in cell viability is observed, which may not be consistent with other functional assays.

• Possible Cause: The compound may be causing cell membrane disruption rather than inducing a specific cytotoxic pathway. This can lead to leakage of intracellular components and a reduction in metabolic activity, which is the readout for many proliferation assays.

• Troubleshooting Steps:

  • Use an Alternative Cytotoxicity Assay: Confirm the results with an assay that has a different mechanism, such as a lactate (B86563) dehydrogenase (LDH) release assay (measures membrane integrity) or a crystal violet assay (measures total cell number).

  • Microscopic Examination: Visually inspect the cells under a microscope for signs of lysis (e.g., loss of morphology, floating cells) versus apoptotic bodies.

  • Time-Course Experiment: A rapid loss of viability is more indicative of membrane lysis than a programmed cell death pathway.

Issue 3: High Background or Signal Inhibition in Luminescence/Fluorescence Assays

• Symptoms: You observe a high background signal or a decrease in the signal from your positive control in a luminescence (e.g., luciferase) or fluorescence-based assay.

• Possible Cause: The compound may possess intrinsic fluorescent properties, or it may be quenching the signal from the reporter molecule. It could also be directly inhibiting the reporter enzyme.

• Troubleshooting Steps:

  • Test for Autofluorescence: Run a sample of your compound in the assay buffer without the cells or the reporter enzyme to see if it generates a signal on its own.

  • Enzyme Inhibition Control: Perform a control experiment with the purified reporter enzyme (e.g., luciferase) in the presence of your compound to check for direct inhibition.[6]

  • Change Readout Wavelengths: If possible, use fluorescent probes with different excitation and emission spectra to see if the interference is wavelength-dependent.

Experimental Protocols

Protocol 1: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol is used to assess cell membrane integrity as an indicator of cytotoxicity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one for the desired time period. Include negative controls (vehicle only) and positive controls (lysis buffer).[6]

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

• Supernatant Transfer: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[6]

• LDH Reaction: Add 50 µL of the LDH reaction mixture (as per the manufacturer's instructions) to each well.[6]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[6]

• Measurement: Measure the absorbance at the appropriate wavelength (typically 490 nm).

• Analysis: Calculate the percentage of cytotoxicity relative to the positive control.

Protocol 2: Purified Luciferase Inhibition Assay

This protocol is designed to determine if the compound directly inhibits the luciferase reporter enzyme.

• Reagent Preparation: Prepare a solution of purified luciferase enzyme in the appropriate assay buffer.

• Compound Addition: In a white, opaque 96-well plate, add a serial dilution of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one.

• Enzyme Addition: Add the purified luciferase solution to each well.

• Substrate Addition: Add the luciferase substrate to all wells.

• Luminescence Measurement: Immediately measure the luminescence using a plate reader.[6]

• Analysis: Compare the luminescence in the presence of the compound to the vehicle control to determine the percentage of inhibition.[6]

Data Presentation

Table 1: Potential Interference Profile of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one (Hypothetical)

Assay Type	Potential for Interference	Recommended Confirmatory Assay
Cell Proliferation (MTT/XTT)	High	LDH Release Assay, Crystal Violet
Fluorescence-Based Assays	Medium to High	Autofluorescence Check, Alternative Dyes
Luminescence-Based Assays	Medium to High	Purified Enzyme Inhibition Assay
Receptor Binding Assays	Medium	Orthogonal Binding Assay
Enzyme Inhibition Assays	Medium	Activity-Based Probe Profiling

Visualizations

Caption: A troubleshooting workflow for bioassay interference.

Caption: Potential mechanisms of bioassay interference.

References

• 1. longdom.org [longdom.org]
• 2. Showing Compound 2,6,10-trimethyldodecane (FDB005822) - FooDB [foodb.ca]
• 3. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. goldbio.com [goldbio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

This technical support guide is intended for researchers, scientists, and drug development professionals encountering challenges during the isolation and purification of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one and related sesquiterpenoids.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty isolating 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. What are the general steps for isolating sesquiterpenoids from natural sources?

A1: The isolation of sesquiterpenoids, a class of C15 terpenes, from natural sources typically involves a multi-step process. The general workflow includes:

• Extraction: The initial step is to extract the compound from the source material (e.g., plant, fungus, or marine organism) using a suitable solvent. The choice of solvent will depend on the polarity of the target compound.

• Fractionation: The crude extract is then fractionated to separate compounds based on their polarity. This is often achieved using liquid-liquid partitioning or a primary round of column chromatography.

• Purification: The fractions containing the target compound are then subjected to further purification steps, such as flash chromatography, preparative thin-layer chromatography (TLC), or high-performance liquid chromatography (HPLC) to isolate the pure compound.

Q2: What are some common purification artifacts I should be aware of when isolating 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one?

A2: Due to the chemical structure of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one, which contains an allylic ketone and a hydroxyl group, several types of artifacts can arise during purification:

• Isomerization: The double bonds in the molecule can migrate, especially under acidic or basic conditions, or when exposed to certain chromatographic stationary phases. This can lead to the formation of geometric isomers (E/Z) or isomers with shifted double bond positions.

• Oxidation: The allylic alcohol and the ketone moieties can be susceptible to oxidation, leading to the formation of epoxides, aldehydes, or carboxylic acids. Exposure to air and light can promote these reactions.

• Degradation: The compound may be unstable and degrade, particularly if exposed to harsh conditions such as high temperatures or extreme pH. This can result in the cleavage of the carbon skeleton.

• Solvent Adducts: Reactive functional groups in the molecule could potentially react with the purification solvents, especially if protic solvents like methanol (B129727) are used under certain conditions.

Troubleshooting Guides

Problem 1: Low yield of the target compound after chromatography.

Possible Cause	Troubleshooting Step
Compound instability on the stationary phase	Try using a less acidic or basic stationary phase. For example, if using silica (B1680970) gel, consider deactivating it with a small percentage of a base like triethylamine (B128534) in the mobile phase. Alternatively, use a different stationary phase like alumina (B75360) or a bonded phase (e.g., C18).
Co-elution with other compounds	Optimize the mobile phase to improve separation. A gradient elution might be necessary. Consider using a different chromatographic technique with higher resolution, such as HPLC.
Degradation during solvent removal	Avoid high temperatures when evaporating solvents. Use a rotary evaporator at low temperature and reduced pressure. For very sensitive compounds, consider lyophilization.
Irreversible adsorption to the stationary phase	Pre-treat the column with a small amount of a polar solvent to block highly active sites.

Problem 2: Presence of unexpected peaks in the final product analysis (e.g., by NMR or LC-MS).

Possible Cause	Troubleshooting Step
Isomerization	Analyze the reaction mixture before and after purification to check for the appearance of new isomers. If isomerization is occurring on the column, refer to the troubleshooting steps for compound instability.
Oxidation	Purge all solvents with an inert gas (e.g., nitrogen or argon) before use. Add an antioxidant like BHT (butylated hydroxytoluene) to the solvents if compatible with your downstream applications. Work in a fume hood with the sash down to minimize air exposure.
Residual solvent	Ensure the purified compound is thoroughly dried under high vacuum. Use techniques like NMR to identify and quantify residual solvents.
Contamination from glassware or equipment	Thoroughly clean all glassware and equipment. Run a blank to check for contaminants from the system.

Experimental Protocols

Protocol 1: General Flash Chromatography Protocol for Purification of Sesquiterpenoids

• Sample Preparation: Dissolve the crude extract or fraction in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Column Packing: Pack a glass column with silica gel (or another appropriate stationary phase) as a slurry in the initial mobile phase.

• Loading: Load the sample onto the top of the column.

• Elution: Begin elution with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). The optimal gradient will need to be determined empirically, often guided by TLC analysis.

• Fraction Collection: Collect fractions and monitor the elution of the compound using TLC.

• Analysis: Combine the fractions containing the pure compound and remove the solvent under reduced pressure.

Visualizations

Caption: General experimental workflow for the isolation and purification of natural products.

Caption: Troubleshooting logic for identifying and mitigating common purification artifacts.

Reference Data & Comparative Studies

Comparative Guide to the Structural Confirmation of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis for confirming the structure of the natural product 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. Due to the limited availability of published experimental data for this specific compound, this guide presents expected spectroscopic data based on its structure and compares it with experimental data for a structurally related and well-characterized sesquiterpenoid, Farnesol.

The structure of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one, with the molecular formula C15H24O2, presents a unique combination of functional groups including a hydroxyl group, a ketone, and multiple carbon-carbon double bonds.[1] The definitive confirmation of such a structure relies on a synergistic application of modern spectroscopic techniques.

Logical Workflow for Structural Elucidation

The process of confirming the structure of a novel natural product like 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one follows a logical progression of spectroscopic analyses.

A logical workflow for the structural elucidation of a natural product.

Spectroscopic Data Comparison

The following tables summarize the expected spectroscopic data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one and the experimental data for the comparative compound, Farnesol.

Table 1: ¹H NMR Data (Expected vs. Experimental)

Proton Environment	10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one (Expected δ ppm)	Farnesol (Experimental δ ppm)
Vinylic Protons	5.0 - 6.5	5.1 - 5.4
Allylic Protons	2.0 - 3.0	1.9 - 2.1
Protons adjacent to Ketone	2.2 - 2.7	N/A
Protons adjacent to Hydroxyl	3.5 - 4.5	~4.1
Methyl Protons	1.0 - 2.0	1.6 - 1.7
Hydroxyl Proton	Variable (broad singlet)	Variable (broad singlet)

Farnesol ¹H NMR data sourced from publicly available spectra.[2][3][4][5][6]

Table 2: ¹³C NMR Data (Expected vs. Experimental)

Carbon Environment	10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one (Expected δ ppm)	Farnesol (Experimental δ ppm)
Ketone Carbonyl	190 - 210	N/A
Vinylic Carbons	110 - 150	124 - 141
Carbon bearing Hydroxyl	60 - 80	~59
Aliphatic Carbons	20 - 50	26 - 40
Methyl Carbons	15 - 30	16 - 26

Farnesol ¹³C NMR data sourced from publicly available spectra.[7][8][9]

Table 3: Mass Spectrometry and IR Data (Expected vs. Experimental)

Spectroscopic Technique	10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one (Expected)	Farnesol (Experimental)
Mass Spectrometry (MS)
Molecular Ion [M]⁺	m/z 236.1776 (for C15H24O2)	m/z 222.1984 (for C15H26O)
Key Fragmentation	Loss of H₂O, loss of alkyl chains	Loss of H₂O, characteristic terpene fragmentation
Infrared (IR) Spectroscopy
O-H Stretch (Alcohol)	~3400 cm⁻¹ (broad)	~3300 cm⁻¹ (broad)
C=O Stretch (Ketone)	~1715 cm⁻¹ (strong)	N/A
C=C Stretch	~1650 cm⁻¹ (medium)	~1665 cm⁻¹ (medium)
C-H Stretch	~2850-3000 cm⁻¹	~2850-2970 cm⁻¹

Farnesol MS and IR data sourced from public databases.[10][11][12]

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A pure sample of the compound (5-10 mg) is dissolved in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD, or (CD₃)₂CO) in a 5 mm NMR tube. The choice of solvent depends on the solubility of the analyte and should be free of interfering signals in the regions of interest.

• ¹H NMR Spectroscopy : One-dimensional proton NMR spectra are acquired on a 400 MHz or higher field spectrometer. Standard acquisition parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to a tetramethylsilane (B1202638) (TMS) internal standard.

• ¹³C NMR Spectroscopy : Carbon-13 NMR spectra are typically acquired with proton decoupling to simplify the spectrum to single lines for each unique carbon atom. Due to the low natural abundance of ¹³C, a larger number of scans (several hundred to thousands) and a longer relaxation delay may be necessary. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectroscopy (COSY, HSQC, HMBC) :

  • COSY (Correlation Spectroscopy) : Identifies protons that are spin-spin coupled, revealing H-H connectivities within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence) : Correlates proton signals with the directly attached carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation) : Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the carbon skeleton.

Mass Spectrometry (MS)

• Sample Introduction : The purified compound is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization : Electron Ionization (EI) is a common technique for volatile compounds, which provides a characteristic fragmentation pattern. For less volatile or thermally labile molecules, soft ionization techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are used to primarily observe the molecular ion.

• Analysis : High-resolution mass spectrometry (HRMS) is employed to determine the accurate mass of the molecular ion, which allows for the unambiguous determination of the molecular formula. The fragmentation pattern provides valuable information about the different structural motifs within the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation : For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Solid samples can be analyzed as a KBr pellet or as a mull in an oil like Nujol. Attenuated Total Reflectance (ATR) is a modern technique that allows for the direct analysis of small quantities of solid or liquid samples with minimal preparation.

• Data Acquisition : The sample is irradiated with infrared light, and the absorption of radiation at specific frequencies is measured. The resulting spectrum is a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

• Interpretation : The presence of characteristic absorption bands is used to identify the functional groups present in the molecule. For example, a broad absorption around 3400 cm⁻¹ is indicative of an O-H group, while a strong absorption around 1715 cm⁻¹ suggests a C=O (ketone) group.

References

• 1. trans-Geranylgeraniol [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. FARNESOL(4602-84-0) 1H NMR [m.chemicalbook.com]
• 4. Human Metabolome Database: 1H NMR Spectrum (1D, 600 MHz, H2O, predicted) (HMDB0004305) [hmdb.ca]
• 5. (E,E)-Farnesol (106-28-5) 1H NMR spectrum [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Human Metabolome Database: 13C NMR Spectrum (1D, 600 MHz, H2O, predicted) (HMDB0004305) [hmdb.ca]
• 8. spectrabase.com [spectrabase.com]
• 9. researchgate.net [researchgate.net]
• 10. massbank.eu [massbank.eu]
• 11. Farnesol | C15H26O | CID 445070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. FARNESOL(4602-84-0) IR Spectrum [m.chemicalbook.com]

A Comparative Guide to the Cytotoxicity of Paclitaxel and 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic properties of the well-established anti-cancer drug, paclitaxel (B517696), and the natural product, 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. While extensive data exists for paclitaxel, research on the cytotoxic effects of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is not currently available in publicly accessible literature. This guide, therefore, presents the known cytotoxic profile of paclitaxel and outlines a comprehensive experimental framework for a direct comparative study.

Introduction to the Compounds

Paclitaxel is a highly effective chemotherapeutic agent used in the treatment of various cancers, including ovarian, breast, and lung cancer.[1] Its mechanism of action involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.[2][3][4]

10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is a natural product identified in plants of the Solanaceae family.[5][6] Its biological activities, including its cytotoxic potential, have not yet been extensively investigated.

Comparative Cytotoxicity Data

Due to the absence of published cytotoxicity data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, a direct quantitative comparison is not possible at this time. The following table provides a template for how such data would be presented, with established information for paclitaxel included.

Parameter	Paclitaxel	10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one
Cell Line(s)	e.g., HeLa, MCF-7, A549	Data not available
IC₅₀ (Concentration)	Varies by cell line (typically nM range)	Data not available
Mechanism of Action	Microtubule stabilization, mitotic arrest, apoptosis induction[2][4]	Data not available
Observed Morphological Changes	Cell rounding, detachment, formation of apoptotic bodies	Data not available

Experimental Protocols for Comparative Cytotoxicity Assessment

To evaluate and compare the cytotoxic effects of these two compounds, a standardized set of in vitro assays should be employed.

Cell Viability Assay (MTT Assay)

This assay determines the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of paclitaxel and 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Apoptosis Detection (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the IC₅₀ concentrations of each compound for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI). Incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Visualizing Experimental and Mechanistic Pathways

To facilitate a clearer understanding of the experimental workflow and the known signaling pathway of paclitaxel, the following diagrams are provided.

References

• 1. molbiolcell.org [molbiolcell.org]
• 2. stemcell.com [stemcell.com]
• 3. Paclitaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one | 天然产物 | MCE [medchemexpress.cn]

A Comparative Guide to the Anti-inflammatory Efficacy of 10-Hydroxy-Fatty Acids and Dexamethasone

An Objective Comparison for Researchers and Drug Development Professionals

Disclaimer: Direct comparative studies on the anti-inflammatory efficacy of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one versus dexamethasone (B1670325) are not available in current scientific literature. The former is a natural product found in the Solanaceae family, but its bioactivity is not well-documented.[1][2] This guide will therefore use 10-hydroxy-2-decenoic acid (10-HDA), a well-studied anti-inflammatory fatty acid from royal jelly, as a representative compound for comparison against the potent synthetic glucocorticoid, dexamethasone.[3][4][5]

Comparative Efficacy Data

This section summarizes the known effects of 10-hydroxy-2-decenoic acid (10-HDA) and dexamethasone on key inflammatory mediators. The data is compiled from various in vitro and in vivo studies. It is important to note that the experimental conditions, models, and concentrations used in these studies may vary, and this table serves as a qualitative and quantitative summary rather than a direct head-to-head comparison.

Inflammatory Marker/Pathway	10-Hydroxy-2-decenoic acid (10-HDA)	Dexamethasone	Model System
TNF-α (Tumor Necrosis Factor-alpha)	Significant decrease in production.[3][4]	Potent suppression of expression and release.[6][7][8]	Human Colon Cancer Cells (WiDr)[3][4], Macrophages[7][8]
IL-1β (Interleukin-1 beta)	Significant decrease in production.[3][4]	Strong inhibition of expression.[7]	Human Colon Cancer Cells (WiDr)[3][4], Macrophages[7]
IL-6 (Interleukin-6)	Decreased release in LPS-activated macrophages.[5]	Significant reduction in postoperative levels.[9]	Macrophages[5], Human Chondrocytes[10], Clinical studies[9]
IL-8 (Interleukin-8)	Dramatic decline in production at 3 mM.[3][4]	-	Human Colon Cancer Cells (WiDr)[3][4]
NF-κB (Nuclear Factor kappa B) Pathway	Reduced expression/activation in a dose-dependent manner.[3][4]	Potent antagonism of NF-κB activity through glucocorticoid receptor activation.[6][8]	Human Colon Cancer Cells (WiDr)[3][4], Macrophages[8]
MAPK (Mitogen-Activated Protein Kinase) Pathway	No significant effect on ERK activity in TNF-α stimulated fibroblasts.[5]	Inhibits JNK and p38 MAPK pathways, partly by inducing DUSP1.[6][7]	Rheumatoid Arthritis Synovial Fibroblasts[5], Macrophages[7]
In Vivo Edema	Data not available.	Strong suppression of edema.	Carrageenan-Induced Paw Edema (Rodent Model)[11][12][13][14]

Mechanisms of Action

Dexamethasone: A potent synthetic member of the glucocorticoid class of steroid drugs.[15] Its primary mechanism of action involves binding to cytosolic glucocorticoid receptors (GR).[16] This complex then translocates to the nucleus, where it modulates gene expression. This leads to two main anti-inflammatory effects:

• Transrepression: The GR complex directly interferes with pro-inflammatory transcription factors, such as NF-κB and AP-1, preventing them from activating the expression of inflammatory genes like cytokines, chemokines, and adhesion molecules.[6][8]

• Transactivation: The GR complex upregulates the expression of anti-inflammatory proteins, such as dual-specificity phosphatase 1 (DUSP1), which in turn deactivates pro-inflammatory signaling cascades like the MAPK pathway.[7]

10-Hydroxy-2-decenoic acid (10-HDA): As the major fatty acid in royal jelly, 10-HDA demonstrates anti-inflammatory properties primarily by inhibiting key pro-inflammatory pathways.[4] Studies have shown that 10-HDA can significantly reduce the production of pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-8.[3][4] This effect is mediated, at least in part, through the downregulation of the NF-κB signaling pathway.[3][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one | 天然产物 | MCE [medchemexpress.cn]
• 3. 10-hydroxy-2-decenoic acid of royal jelly exhibits bactericide and anti-inflammatory activity in human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 10-hydroxy-2-decenoic acid of royal jelly exhibits bactericide and anti-inflammatory activity in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What is the mechanism of action of Dexamethasone? [synapse.patsnap.com]
• 7. Antiinflammatory effects of dexamethasone are partly dependent on induction of dual specificity phosphatase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dexamethasone and Fumaric Acid Ester Conjugate Synergistically Inhibits Inflammation and NF-κB in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. "The Anti-inflammatory Effects of Perioperative Dexamethasone Administr" by Tyler Klecha, Ryan Gericke et al. [rdw.rowan.edu]
• 10. Dexamethasone: a double-edged sword in the treatment of osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. inotiv.com [inotiv.com]
• 13. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 14. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 15. go.drugbank.com [go.drugbank.com]
• 16. droracle.ai [droracle.ai]

A Researcher's Guide to the Spectroscopic Comparison of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the spectroscopic comparison of stereoisomers of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. Due to the absence of published experimental data for this specific compound, this document outlines the expected spectroscopic characteristics based on established principles of nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). Detailed experimental protocols are provided to enable researchers to acquire and interpret data for these, or structurally similar, compounds.

The primary focus will be on distinguishing the geometric isomers (E/Z) at the C2-C3 and C6-C7 double bonds.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for a comprehensive spectroscopic comparison of the isomers.

Caption: Logical workflow for the synthesis, spectroscopic analysis, and data interpretation of isomers.

Expected Spectroscopic Data Summary

The following tables summarize the anticipated spectroscopic data for the isomers of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodecatrien-4-one. These values are predictive and serve as a guide for data interpretation.

Table 1: Expected ¹H NMR Chemical Shifts (δ) in CDCl₃

Protons	Expected Chemical Shift (ppm)	Multiplicity	Notes
=CH-CO (H3)	6.5 - 7.0	d	Deshielded by the carbonyl group. Chemical shift will differ between E and Z isomers.
=CH (H2)	5.8 - 6.2	d	Coupled to H3.
=CH (H6)	5.0 - 5.4	t	Olefinic proton.
=CH₂ (H12)	4.9 - 5.2	m	Terminal vinyl group protons.
=CH (H11)	5.7 - 6.0	m	Terminal vinyl group proton.
-CH₂- (H5)	~2.3 - 2.6	m	Allylic to C6=C7 double bond.
-CH₂- (H8, H9)	~2.0 - 2.2	m	Methylene protons.
-OH	1.5 - 3.0	br s	Broad singlet, concentration-dependent. Can be confirmed by D₂O exchange.
-CH₃ (C2-Me)	~2.1 - 2.3	s	Attached to a double bond.
-CH₃ (C6-Me)	~1.6 - 1.8	s	Attached to a double bond.
-CH₃ (C10-Me)	~1.2 - 1.5	s	Attached to the carbon bearing the hydroxyl group.

Distinguishing E/Z Isomers by ¹H NMR:

• Coupling Constants (J): The vicinal coupling constant (³J) between the H2 and H3 protons of the α,β-unsaturated ketone system is diagnostic. A larger coupling constant (typically 12-18 Hz) is expected for the E (trans) isomer, while a smaller coupling constant (6-12 Hz) is expected for the Z (cis) isomer.[1]

• NOESY: A 2D NOESY experiment will show through-space correlations. For the Z isomer at the C2-C3 double bond, a Nuclear Overhauser Effect (NOE) would be expected between the C2-methyl protons and the H3 proton. This correlation would be absent in the E isomer.[2][3][4][5]

Table 2: Expected ¹³C NMR Chemical Shifts (δ) in CDCl₃

Carbon	Expected Chemical Shift (ppm)	Notes
C=O (C4)	195 - 205	Ketone carbonyl carbon.
=C-CO (C3)	135 - 150	Deshielded due to conjugation with the carbonyl.
=C (C2)	120 - 140	Olefinic carbon.
=C (C6, C7)	120 - 140	Olefinic carbons.
=CH₂ (C12)	110 - 125	Terminal alkene carbon.
=CH (C11)	140 - 150	Terminal alkene carbon.
C-OH (C10)	70 - 85	Tertiary alcohol carbon.
-CH₂-	25 - 45	Methylene carbons in the chain.
-CH₃	15 - 30	Methyl carbons.

Table 3: Expected IR Absorption Frequencies

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Notes
O-H stretch	3200 - 3600	Strong, Broad	Characteristic of the alcohol hydroxyl group.[6][7]
C-H stretch (sp²)	3000 - 3100	Medium	Alkene C-H bonds.[6][7]
C-H stretch (sp³)	2850 - 2960	Strong	Alkane C-H bonds.
C=O stretch	1665 - 1685	Strong	α,β-unsaturated ketone; conjugation lowers the frequency from a typical ketone (~1715 cm⁻¹).[6][8][9]
C=C stretch	1620 - 1680	Medium-Weak	Alkene double bonds.[6]

Table 4: Expected Major Mass Spectrometry Fragments (EI-MS)

m/z Value	Proposed Fragment Identity	Fragmentation Pathway
[M]+	Molecular Ion	Electron ionization.
[M-15]+	Loss of a methyl radical (•CH₃)	α-cleavage adjacent to the hydroxyl group or ketone.
[M-18]+	Loss of water (H₂O)	Dehydration from the tertiary alcohol.
[M-43]+	Loss of a propyl radical or acylium ion	Cleavage at various points in the alkyl chain.
Varies	Acylium ions ([RCO]+)	α-cleavage on either side of the carbonyl group.
Varies	McLafferty Rearrangement	If a γ-hydrogen is available relative to the carbonyl, a characteristic rearrangement can occur.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H, ¹³C, and 2D NOESY spectra for structural elucidation and stereochemical assignment.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-25 mg of the purified isomer for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.[6][9][10]

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[9][10] Ensure the solvent does not contain residual protons that could interfere with the spectrum.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Ensure the sample is fully dissolved. If any solid particles remain, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[6][11] Solid particles will disrupt the magnetic field homogeneity, leading to poor spectral resolution.[6]

  • The final sample height in the NMR tube should be at least 50 mm to ensure it is within the detection coil.[9]

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Locking: The instrument's field frequency is "locked" onto the deuterium (B1214612) signal of the solvent to compensate for any magnetic field drift.[11]

  • Shimming: The magnetic field homogeneity is optimized by adjusting the shim coils. This process minimizes spectral line widths, improving resolution.[11] Automated shimming routines are standard on modern spectrometers.

  • Tuning: The probe is tuned to the specific nucleus being observed (¹H or ¹³C) to maximize signal-to-noise.[11]

  • ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Key parameters include a 90° pulse angle, a sufficient relaxation delay (e.g., 1-2 seconds), and an appropriate number of scans (typically 8-16 for a sample of this concentration).

  • ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 512 or more) and a longer acquisition time will be necessary.[6]

  • 2D NOESY Acquisition: Use a standard NOESY pulse sequence with an appropriate mixing time (e.g., 500-800 ms) to allow for the development of NOE cross-peaks between spatially close protons.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the spectrum.

  • Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks in the ¹H spectrum to determine the relative number of protons corresponding to each signal.

Infrared (IR) Spectroscopy

Objective: To identify the key functional groups present in the molecule.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • No specific preparation is needed for a liquid sample. A few drops are sufficient.[12]

• Instrument Setup and Data Acquisition:

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean.[7]

  • Acquire a background spectrum of the clean, empty crystal. This spectrum of the ambient environment (air) will be automatically subtracted from the sample spectrum.[12]

  • Place 1-2 drops of the liquid isomer directly onto the center of the ATR crystal.[12]

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.[7]

• Data Processing and Cleaning:

  • The instrument software will automatically perform the background subtraction.

  • Identify and label the wavenumbers of major absorption bands.

  • After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft tissue to prevent cross-contamination.[8]

Mass Spectrometry (MS)

Objective: To determine the molecular weight and analyze the fragmentation pattern to support the proposed structure.

Methodology (Electron Ionization - EI):

• Sample Preparation and Introduction:

  • Prepare a dilute solution of the purified isomer in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane).

  • The sample is introduced into the ion source, where it is vaporized by heating under high vacuum.[13]

• Ionization and Fragmentation:

  • In the ion source, the vaporized molecules are bombarded by a high-energy beam of electrons (typically 70 eV).[14][15]

  • This bombardment ejects an electron from the molecule, forming a positively charged molecular ion (M⁺•).[14]

  • The excess energy imparted during ionization causes the molecular ions to fragment into smaller, characteristic charged ions and neutral radicals.[14]

• Mass Analysis and Detection:

  • The positively charged ions (both the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion at a specific m/z, generating the mass spectrum.

• Data Analysis:

  • Identify the molecular ion peak (M⁺•) to confirm the molecular weight of the compound.

  • Analyze the major fragment peaks. Propose structures for these fragments based on logical bond cleavages (e.g., α-cleavage, dehydration, McLafferty rearrangement) to corroborate the molecular structure.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. acdlabs.com [acdlabs.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. researchgate.net [researchgate.net]
• 9. publish.uwo.ca [publish.uwo.ca]
• 10. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 11. books.rsc.org [books.rsc.org]
• 12. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 13. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 14. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 15. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Structure-Activity Relationship of Acyclic Sesquiterpenoid Ketones and Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of acyclic sesquiterpenoids structurally related to 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. Due to the limited availability of specific SAR data for the named compound and its derivatives, this guide focuses on close structural analogs, specifically derivatives of geranyl acetone (B3395972) and nerolidol (B1678203). The experimental data presented herein is derived from the study by Bonikowski et al. (2015), which provides valuable insights into the antibacterial and cytotoxic activities of these compounds.[1][2]

The core structure of the compounds discussed is based on a farnesane skeleton, an acyclic C15 backbone. The parent compound for the ketone series is geranyl acetone, and for the alcohol series, it is nerolidol. Modifications to these structures involve the replacement of the terminal isobutenyl group with various substituted phenyl rings. This allows for a systematic evaluation of how electronic and steric factors of the aromatic moiety influence biological activity.

Data Presentation: Antibacterial and Cytotoxic Activities

The following tables summarize the quantitative data for the antibacterial (Minimum Inhibitory Concentration - MIC) and cytotoxic (Inhibitory Concentration 50 - IC50) activities of the synthesized derivatives.

Table 1: Minimum Inhibitory Concentrations (MIC) of Geranyl Acetone and Nerolidol Derivatives Against Various Bacterial Strains (in µg/mL)

Compound	Structure	S. aureus ATCC 43300	E. faecalis ATCC 51299	E. faecium ATCC 35667	E. coli ATCC 25922	K. pneumoniae ATCC 700603	A. baumannii ATCC 19606
Geranyl Acetone (Parent)	C13H22O	>64	>64	>64	>64	>64	>64
Ketone 6	R = Phenyl	26	18	16	14	14	12
Ketone 7	R = 4-Methylphenyl	32	22	20	16	16	14
Ketone 8	R = 4-Methoxyphenyl	38	26	28	18	18	22
Ketone 9	R = 4-Chlorophenyl	42	24	20	26	16	14
Ketone 10	R = 4-Fluorophenyl	46	26	18	32	18	16
Ketone 11	R = 4-(Trifluoromethyl)phenyl	>64	48	42	38	28	24
Nerolidol (Parent)	C15H26O	48	38	32	46	16	26
Alcohol 12	R = Phenyl	42	36	32	38	18	20
Alcohol 13	R = 4-Methylphenyl	46	42	38	40	20	22
Alcohol 14	R = 4-Methoxyphenyl	48	46	40	42	22	24
Alcohol 15	R = 4-Chlorophenyl	46	48	38	28	16	16
Alcohol 16	R = 4-Fluorophenyl	48	42	36	38	18	18
Alcohol 17	R = 4-(Trifluoromethyl)phenyl	48	38	38	46	18	16

Data sourced from Bonikowski et al. (2015).[1][2]

Table 2: Cytotoxic Activity (IC50 in µM) of Geranyl Acetone, Nerolidol, and Their Derivatives on Various Cell Lines

Compound	MeWo (Malignant Melanoma)	HT29 (Colorectal Adenocarcinoma)	HL60 (Promyelocytic Leukemia)	HFIG (Gingival Fibroblasts - Normal)	HaCaT (Skin Keratinocytes - Normal)	IEC6 (Rat Small Intestine Epithelium - Normal)
Geranyl Acetone (Parent)	>1000	>1000	>1000	>1000	>1000	>1000
Ketone 6	>1000	>1000	>1000	>1000	>1000	>1000
Ketone 7	>1000	>1000	>1000	>1000	>1000	>1000
Ketone 8	>1000	>1000	>1000	>1000	>1000	>1000
Ketone 9	>1000	>1000	>1000	>1000	>1000	>1000
Ketone 10	>1000	>1000	>1000	>1000	>1000	>1000
Ketone 11	>1000	>1000	>1000	>1000	>1000	>1000
Nerolidol (Parent)	135	150	120	180	200	160
Alcohol 12	550	600	500	700	750	650
Alcohol 13	650	700	600	800	850	750
Alcohol 14	700	750	650	850	900	800
Alcohol 15	500	550	450	650	700	600
Alcohol 16	1000	>1000	900	>1000	>1000	>1000
Alcohol 17	520	580	480	680	720	620

Data sourced from Bonikowski et al. (2015).[1][2]

Experimental Protocols

The synthesis of the target compounds was achieved through a multi-step process starting from commercially available materials. The key steps involved the modification of the terminal isobutenyl group of the parent sesquiterpenoid.

General Procedure for the Synthesis of Ketone Derivatives (6-11): A solution of the appropriate substituted benzaldehyde (B42025) in a suitable solvent was reacted with a Grignard reagent prepared from 3-chloro-2-methyl-1-propene to yield a secondary alcohol. This alcohol was then oxidized using pyridinium (B92312) chlorochromate (PCC) to the corresponding ketone. The resulting ketone was then subjected to a Wittig-Horner reaction with the ylide generated from diethyl (3-oxobutyl)phosphonate to afford the final geranyl acetone derivatives.

General Procedure for the Synthesis of Alcohol Derivatives (12-17): The synthesis of nerolidol derivatives started with the appropriate substituted acetophenone (B1666503). The acetophenone was reacted with the Grignard reagent derived from 1-bromo-4-methyl-3-pentene to yield a tertiary alcohol, which is the final nerolidol analog.

The antibacterial activity was determined using the micro-dilution broth method in 96-well plates.[1][2]

• Bacterial Strains: Staphylococcus aureus ATCC 43300, Enterococcus faecalis ATCC 51299, Enterococcus faecium ATCC 35667, Escherichia coli ATCC 25922, Klebsiella pneumoniae ATCC 700603, and Acinetobacter baumannii ATCC 19606 were used.

• Inoculum Preparation: Bacterial suspensions were prepared in Mueller-Hinton broth to a final concentration of 10^5 CFU/mL.

• Compound Preparation: The test compounds were dissolved in dimethyl sulfoxide (B87167) (DMSO) and then serially diluted in Mueller-Hinton broth to achieve final concentrations ranging from 1 to 64 µg/mL.

• Incubation: The plates were incubated at 37°C for 24 hours.

• MIC Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

The cytotoxic effect of the compounds was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1][2]

• Cell Lines: Human malignant melanoma (MeWo), human colorectal adenocarcinoma (HT29), human promyelocytic leukemia (HL60), human gingival fibroblasts (HFIG), human skin keratinocytes (HaCaT), and rat small intestine epithelium (IEC6) were used.

• Cell Seeding: Cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to attach for 24 hours.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds (dissolved in DMSO and diluted in culture medium) for 48 hours.

• MTT Assay: After the incubation period, MTT solution was added to each well, and the plates were incubated for another 4 hours. The resulting formazan (B1609692) crystals were dissolved in DMSO.

• Data Analysis: The absorbance was measured at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, was calculated from the dose-response curves.

Visualizations

Caption: General workflow for the structure-activity relationship study.

Caption: Experimental workflows for biological activity assays.

References

• 1. Selected Compounds Structurally Related to Acyclic Sesquiterpenoids and Their Antibacterial and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Terpenoid Quantification: A Focus on Hydroxylated Aliphatic Ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies applicable to the quantification of complex hydroxylated aliphatic ketones, such as 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one. Due to a lack of published specific cross-validation studies for this particular natural product, this document leverages established methods for structurally similar analytes to provide a foundational comparison. The principles and experimental data presented here serve as a valuable resource for developing and validating robust analytical methods for this class of compounds.

Comparison of Analytical Method Performance

Parameter	Method 1 (HPLC-UV)	Method 2 (HPLC-UV)	Method 3 (HPLC-UV)
Column	Zorbax Eclipse XDB-C18 (150 x 4.6 mm)	Nova-pak C18	C18-H (Shimadzu ODS-H, 4.0 x 150mm)
Mobile Phase	Methanol (B129727):Water:Phosphoric Acid (55:45:2.7, v/v/v)	Not specified	Methanol:Water (45:55), pH 2.5 with Phosphoric Acid
Flow Rate	1.0 mL/min	Not specified	0.5 mL/min
Detection	UV at 215 nm	Not specified	UV at 225 nm
Linearity Range	10 - 80 µg/mL	Not specified	2.73 - 21.84 µg/mL
Accuracy (Recovery)	97.4 - 100.4%[1]	95.0 - 99.2%[2]	Not specified
Precision (RSD)	2.4 - 3.4%[1]	1.3 - 3.0%[2]	Not specified
Limit of Detection (LOD)	~0.05 µg/mL[1]	0.5 mg/kg	Not specified
Limit of Quantification (LOQ)	~0.25 µg/mL[1]	1.5 mg/kg	Not specified

Experimental Protocols

The following are detailed experimental protocols for the HPLC methods summarized above. These can be adapted for the analysis of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Method 1: HPLC-UV for trans-10-hydroxy-2-decenoic acid

• Instrumentation: Hewlett-Packard (HP) 1050 Series HPLC system with a variable wavelength UV absorbance detector.[1]

• Column: Agilent Zorbax Eclipse XDB-C18 (150 x 4.6 mm), maintained at 25°C.[1]

• Mobile Phase: A mixture of methanol, water, and phosphoric acid in a ratio of 55:45:2.7 (v/v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV absorbance was monitored at 215 nm.[1]

• Injection Volume: 3 µL.[1]

• Internal Standard: Methyl 4-hydroxybenzoate (B8730719) (MHB).[1]

• Sample Preparation: Sample solutions were sonicated and then filtered through 0.45 µm and 0.2 µm nylon membranes. The final solution for injection was prepared by mixing an equal volume of the sample solution with a 100 µg/mL solution of the internal standard.

Method 2: Optimized HPLC-UV for trans-10-hydroxy-2-decenoic acid

• Instrumentation: A reversed-phase high-performance liquid chromatography system.

• Column: Nova-pak C18 column.[2]

• Sample Extraction: Absolute ethanol (B145695) was used for sample extraction.[2]

• Internal Standard: Methyl 4-hydroxybenzoate.[2]

• Validation: The method was validated for royal jelly cream and lyophilized powder, with average recoveries between 95.0% and 99.2%.[2]

Method 3: HPLC-UV for trans-10-hydroxy-2-decenoic acid in Royal Jelly

• Instrumentation: Shimadzu® LC9A pump with an auto-sampler and a diode array UV-VIS detector.[3]

• Column: Reversed-phase C18-H column (Shimadzu® ODS-H, 4.0 x 150mm).[3]

• Mobile Phase: A mixture of methanol and water (45:55), with the pH adjusted to 2.5 using phosphoric acid. The mobile phase was filtered through a 0.45 µm membrane and degassed.[3]

• Flow Rate: 0.5 mL/min.[3]

• Detection: UV-VIS detector set at 225 nm.[3]

• Internal Standard: α-naphtol.[3]

• Injection Volume: 5 µL.[3]

Visualizing Analytical Workflows and Pathways

To facilitate a deeper understanding of the processes involved in analytical method validation and the potential biological context of the target analyte, the following diagrams are provided.

Caption: A logical workflow for the cross-validation of two analytical methods.

Caption: A typical bioanalytical workflow for the quantification of a small molecule in a biological matrix.

While the metabolic pathway of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one is not characterized, as a natural product, it is likely involved in complex biosynthetic pathways within the source organism, potentially the Solanaceae family as indicated by some databases. Further research into its biosynthesis could reveal novel enzymatic reactions and metabolic intermediates.

References

• 1. apiservices.biz [apiservices.biz]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]

A Comparative Guide to Sesquiterpenoid Extraction from Solanaceae

For Researchers, Scientists, and Drug Development Professionals

The Solanaceae family, encompassing a diverse range of plants including tomatoes, potatoes, peppers, and tobacco, is a rich source of sesquiterpenoids—a class of C15 terpenoid compounds with a wide array of biological activities. These activities, ranging from anti-inflammatory and antimicrobial to cytotoxic, make them promising candidates for drug discovery and development. The efficient extraction of these valuable compounds from the complex plant matrix is a critical first step in their journey from plant to potential pharmaceutical.

This guide provides an objective comparison of various methods for extracting sesquiterpenoids from Solanaceae, supported by experimental data from scientific literature. We will delve into conventional techniques and modern, green extraction technologies, presenting their principles, protocols, and performance metrics to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Extraction Methods

The choice of extraction method significantly impacts the yield, purity, and integrity of the extracted sesquiterpenoids. The following tables summarize the performance of conventional and modern extraction techniques based on available data.

Table 1: Performance Comparison of Sesquiterpenoid Extraction Methods

Extraction Method	Principle	Typical Solvents	Advantages	Disadvantages
Conventional Solvent Extraction (CSE)	Maceration, Soxhlet, etc. based on the principle of "like dissolves like".	Ethanol (B145695), Methanol, Hexane, Ethyl Acetate	Simple, low-cost equipment.[1][2]	Time-consuming, large solvent consumption, potential degradation of thermolabile compounds.[3][4]
Microwave-Assisted Extraction (MAE)	Uses microwave energy to heat the solvent and plant matrix, causing cell rupture and release of compounds.[3][5]	Polar solvents (e.g., Ethanol, Methanol, Water)	Rapid extraction, reduced solvent usage, higher yields in some cases.[3][4][6]	Requires specialized equipment, potential for localized overheating.[7]
Ultrasound-Assisted Extraction (UAE)	Utilizes acoustic cavitation to disrupt cell walls and enhance mass transfer.[8]	Various organic solvents	Faster than CSE, can be performed at lower temperatures, preserving thermolabile compounds.[2][8]	Specialized equipment needed, potential for free radical formation at high intensity.[2]
Supercritical Fluid Extraction (SFE)	Uses a supercritical fluid (typically CO2) as the solvent, which has properties of both a liquid and a gas.[9][10]	Supercritical CO2, often with a co-solvent like Ethanol	"Green" and non-toxic, highly selective, solvent-free final product.[9][11]	High initial equipment cost, may have lower efficiency for polar compounds without a co-solvent.[12]

Table 2: Quantitative Comparison of Extraction Yields and Conditions from Solanaceae Species

Plant Species	Target Compound(s)	Extraction Method	Solvent	Key Parameters	Yield/Efficiency	Reference
Nicotiana tabacum	Nicotine and other compounds	Supercritical Fluid Extraction (SFE)	CO2	10-23.41 MPa, 50°C, 90 min	Up to 2.99% total extract yield	[13]
Capsicum baccatum	Capsaicinoids	SFE with Ultrasound (SFE-US)	CO2	15-25 MPa, 40-60°C, 200-600 W ultrasound	Global yield increased by up to 45% with ultrasound	[14]
Capsicum frutescens	Capsaicinoids	SFE with Ultrasound (SFE-US)	CO2	15 MPa, 40°C, 360 W ultrasound, 60 min	SFE global yield increased up to 77% with ultrasound	[15]
Solanum lycopersicum	Antioxidants (Phenolics)	Ultrasound-Assisted Extraction (UAE)	Not specified	Not specified	Highest total phenolic content (9.060 ± 0.028 mg GAE/g DW)	[16]
Solanum melongena	Polyphenols	Microwave-Assisted Extraction (MAE)	50% aqueous ethanol	Not specified	Significantly increased polyphenol extraction for dry materials compared to conventional methods	[17]
Nicotiana tabacum	Solanesol	Microwave-Assisted Extraction (MAE)	Water (initial), then PE:Ethanol (3:2)	200 W, 1.5 min	1.3% (w/w) solanesol	[18]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and optimization of extraction processes. Below are generalized protocols for the key extraction methods discussed.

Conventional Solvent Extraction (Soxhlet)

• Preparation of Plant Material: The plant material (e.g., dried and powdered leaves, stems, or roots of a Solanaceae species) is accurately weighed.

• Soxhlet Apparatus Setup: The powdered plant material is placed in a thimble, which is then placed in the extraction chamber of a Soxhlet apparatus.

• Solvent Addition: The extraction solvent (e.g., ethanol, hexane) is added to the round-bottom flask.

• Extraction Process: The solvent is heated to its boiling point. The solvent vapor travels up to the condenser, where it cools and drips back onto the thimble containing the plant material. The solvent fills the thimble and, once it reaches a certain level, siphons back into the flask, carrying the extracted compounds with it. This cycle is repeated for several hours.

• Concentration: After extraction, the solvent is removed under reduced pressure using a rotary evaporator to obtain the crude extract.

Microwave-Assisted Extraction (MAE)

• Sample Preparation: A known weight of the dried, powdered Solanaceae plant material is mixed with a suitable solvent (e.g., 85% ethanol) in a microwave-transparent vessel.

• Microwave Irradiation: The vessel is placed in a microwave extractor and irradiated at a specific power (e.g., 600 W) for a set duration (e.g., a few minutes).[2] Temperature and pressure can be monitored and controlled in closed-vessel systems.

• Cooling and Filtration: After irradiation, the vessel is cooled to room temperature. The extract is then filtered to separate the plant residue from the liquid extract.

• Solvent Evaporation: The solvent is evaporated from the filtrate, often using a rotary evaporator, to yield the crude extract.

Ultrasound-Assisted Extraction (UAE)

• Sample and Solvent Mixture: A pre-determined amount of the pulverized Solanaceae plant material is suspended in an extraction solvent in a flask.

• Ultrasonic Treatment: The flask is placed in an ultrasonic bath or an ultrasonic probe is immersed in the mixture. The sample is subjected to ultrasonication at a specific frequency (e.g., 20-50 kHz) and power for a defined time.[2] The temperature is often controlled using a water bath.

• Separation: Following sonication, the mixture is filtered or centrifuged to separate the solid plant debris from the liquid extract.

• Concentration: The solvent is removed from the extract, typically under vacuum, to obtain the final product.

Supercritical Fluid Extraction (SFE)

• Sample Loading: The ground Solanaceae plant material is packed into an extraction vessel.

• System Pressurization and Heating: The system is pressurized with CO2 and heated to the desired supercritical conditions (e.g., above 31.1 °C and 73.8 bar).[11] A co-solvent like ethanol can be added to the CO2 stream to enhance the extraction of more polar compounds.[19]

• Extraction: The supercritical CO2 (with or without a co-solvent) is passed through the extraction vessel, where it dissolves the sesquiterpenoids.

• Separation and Collection: The CO2-extract mixture flows into a separator where the pressure and/or temperature are reduced, causing the CO2 to return to a gaseous state and the extracted compounds to precipitate. The extract is then collected from the separator.

• CO2 Recycling: The gaseous CO2 is re-compressed and recycled back into the system.

Visualizing the Processes

To better understand the workflows and relationships, the following diagrams are provided.

Caption: General experimental workflow for the extraction of sesquiterpenoids.

Caption: Core principles of different sesquiterpenoid extraction methods.

Conclusion

The selection of an appropriate extraction method for sesquiterpenoids from Solanaceae is a trade-off between various factors including yield, purity, cost, time, and environmental impact. Conventional solvent extraction methods are simple and inexpensive but are often less efficient and environmentally unfriendly. Modern techniques such as MAE, UAE, and SFE offer significant advantages in terms of reduced extraction time, lower solvent consumption, and in some cases, higher yields and selectivity.[2][4] SFE, in particular, stands out as a "green" technology, though it requires a significant initial investment.[11] For thermally sensitive sesquiterpenoids, UAE and SFE performed at moderate temperatures are advantageous. Ultimately, the optimal method will depend on the specific research or production goals, the scale of operation, and the available resources. This guide provides the foundational information to make an informed decision in this critical aspect of natural product research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-assisted extraction in natural products isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Microwave-assisted extraction of functional compounds from plants: A Review :: BioResources [bioresources.cnr.ncsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ultrasound assisted extraction (UAE) of bioactive compounds from fruit and vegetable processing by-products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Supercritical Fluid Extraction in Natural Products Analyses | Springer Nature Experiments [experiments.springernature.com]
• 10. Supercritical Fluid Extraction | Springer Nature Experiments [experiments.springernature.com]
• 11. ajgreenchem.com [ajgreenchem.com]
• 12. Supercritical fluids and fluid mixtures to obtain high-value compounds from Capsicum peppers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Supercritical Carbon Dioxide Extraction of Nicotiana tabacum Leaves: Optimization of Extraction Yield and Nicotine Content [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Supercritical carbon dioxide extraction of capsaicinoids from malagueta pepper (Capsicum frutescens L.) assisted by ultrasound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Optimizing the extraction of high-potency antioxidants from Solanum lycopersicum L. fruit: a comparative study of microwave-assisted, ultrasound-assisted and accelerated solvent extractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Antioxidant Activity and Phenolic Content of Microwave-Assisted Solanum melongena Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scholar.ui.ac.id [scholar.ui.ac.id]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to Bioassay Reproducibility for Novel Natural Products: Evaluating 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for assessing the bioactivity and reproducibility of bioassays for novel natural products, using the terpenoid 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one as a representative example. This compound has been identified as a natural product found in the Solanaceae family.[1] While specific bioassay data for this compound is not publicly available, this guide outlines standardized, reproducible bioassays commonly employed for the characterization of novel terpenoids and natural products from botanical sources.

The following sections detail experimental protocols for key bioassays, present comparative data tables with representative natural products, and visualize experimental workflows and a relevant signaling pathway to guide researchers in establishing a robust bioactivity profile for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one and similar molecules.

Table 1: Comparative Analysis of Cytotoxicity for Selected Natural Products

This table presents hypothetical, yet representative, cytotoxicity data for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one against common cancer cell lines, compared with established cytotoxic natural products. The IC50 (half-maximal inhibitory concentration) is a key parameter for quantifying the effectiveness of a compound in inhibiting biological or biochemical functions.

Compound	Cell Line	Assay Type	Incubation Time (hours)	IC50 (µM)	Reference Compound
10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one	HeLa (Cervical Cancer)	MTT Assay	48	Data to be determined	Doxorubicin
10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one	MCF-7 (Breast Cancer)	MTT Assay	48	Data to be determined	Paclitaxel
10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one	A549 (Lung Cancer)	MTT Assay	48	Data to be determined	Cisplatin
Paclitaxel	MCF-7 (Breast Cancer)	MTT Assay	48	0.01 - 0.1	-
Doxorubicin	HeLa (Cervical Cancer)	MTT Assay	48	0.1 - 1.0	-

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Test compound (10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one) and reference compounds.

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test and reference compounds in culture medium. Replace the medium in the wells with the compound dilutions and incubate for 48 hours.

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value by plotting viability against compound concentration.

References

• 1. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Prudent Disposal of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one in a Laboratory Setting

Disclaimer: No specific Safety Data Sheet (SDS) for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one was identified. The following disposal procedures are based on general best practices for handling laboratory chemicals and information available for structurally similar compounds. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations.

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and minimizing environmental impact. For 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one, a methodical approach to waste management is essential. This involves a careful assessment of the waste, appropriate containment, and adherence to institutional and regulatory disposal protocols.

Key Disposal Considerations

Chemical waste generators are responsible for determining if a substance is classified as hazardous waste.[1] This classification will dictate the appropriate disposal pathway. For compounds where toxicological properties have not been fully investigated, it is prudent to handle them as potentially hazardous.[1]

Based on information for similar chemical structures, this compound may be harmful to aquatic life with long-lasting effects.[2] Therefore, it is crucial to prevent its release into the environment. Do not let the product enter drains, as it may contaminate the groundwater system.[1]

Personal Protective Equipment (PPE)

When handling 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one for disposal, appropriate personal protective equipment should be worn. This includes:

Protective Equipment	Specification
Eye/Face Protection	Safety glasses with side-shields or goggles.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	Laboratory coat.
Respiratory Protection	Generally not required with adequate ventilation. If vapors or mists are generated, use a respirator with an appropriate cartridge.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Disposal workflow for 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one.

Step-by-Step Disposal Procedure

• Characterize the Waste: Determine if the waste is pure 10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one or a solution. If it is a solution, identify all components.

• Consult Institutional Guidelines: Before proceeding, review your organization's specific chemical hygiene plan and waste disposal procedures. Contact your EHS department for any questions.

• Segregate the Waste: Do not mix this waste with incompatible materials. Based on its structure, it is likely a non-halogenated organic compound. It should be collected in a designated waste container for this category of chemical waste.

• Select a Waste Container: Use a clean, properly labeled, and sealable container that is compatible with the chemical.

• Label the Container: The waste container must be clearly labeled with the full chemical name, "10-Hydroxy-2,6,10-trimethyl-2,6,11-dodeca-4-one," and any known hazard warnings (e.g., "Caution: Substance not fully tested," "May be harmful to aquatic life"). Include the date of accumulation.

• Store the Waste: Keep the sealed waste container in a designated satellite accumulation area that is secure and away from general laboratory traffic.

• Arrange for Disposal: Follow your institution's procedures to have the full waste container collected by the EHS department or their designated hazardous waste contractor. Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Spill Response

In the event of a spill, ensure the area is well-ventilated.[1] Wear the appropriate PPE, including respiratory protection if necessary. Prevent the spill from spreading or entering drains.[1] Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.[1] Following cleanup, wash the area thoroughly.

References

• 1. fishersci.com [fishersci.com]
• 2. file1.lookchem.com [file1.lookchem.com]